2-Ethyl-6-methylaniline-d13

Core Science & Biosynthesis

Technical Guide: Physical Properties of 2-Ethyl-6-methylaniline-d13

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-Ethyl-6-methylaniline-d13. Due to the limited availability of experimental data for the deuterated compound, this guide leverages data from its non-deuterated analogue, 2-Ethyl-6-methylaniline, as a close and reliable approximation for most physical properties. The primary difference lies in the molecular weight, which has been calculated for the deuterated isotopologue.

Data Presentation: Physical Properties

The following table summarizes the key physical properties of 2-Ethyl-6-methylaniline. The data presented, with the exception of the molecular weight of the deuterated compound, is for the non-deuterated form (CAS: 24549-06-2) and serves as a robust estimate for 2-Ethyl-6-methylaniline-d13 (CAS: 1219794-93-0).

Property	Value	Notes
Chemical Formula	C₉H₁₃N	For 2-Ethyl-6-methylaniline
C₉D₁₃N	Assumed for 2-Ethyl-6-methylaniline-d13
Molecular Weight	135.21 g/mol [1][2]	For 2-Ethyl-6-methylaniline
148.30 g/mol	Calculated for 2-Ethyl-6-methylaniline-d13
Appearance	Clear to dark yellow liquid[3]
Odor	Pungent, amine-like[1][4]
Melting Point	-33 °C / -27.4 °F[2][3]
Boiling Point	231 °C / 447.8 °F at 760 mmHg[2][3]
Density	0.968 g/mL at 25 °C[2]
0.969 g/cm³ at 20 °C[5]
Refractive Index	n20/D 1.552[2]
Vapor Pressure	0.06 mmHg at 20 °C[2]
Flash Point	89 °C / 193 °F
Solubility	Insoluble in water[1][4][5]. Soluble in ethanol, ether, and chloroform.	Aniline and its derivatives are generally sparingly soluble in water but soluble in organic solvents and aqueous acidic solutions[2].

Experimental Protocols

The determination of the physical properties listed above follows established laboratory procedures for organic compounds. Below are detailed methodologies for key experiments.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to liquid. For compounds like 2-Ethyl-6-methylaniline, which is a liquid at room temperature, this would be determined as a freezing point.

Methodology: Capillary Tube Method

• Sample Preparation: A small amount of the liquid sample is introduced into a capillary tube, which is then sealed.

• Apparatus: The capillary tube is placed in a melting point apparatus, such as a Thiele tube or a modern digital instrument, attached to a thermometer.[4][5]

• Heating: The apparatus is heated slowly and steadily.[5]

• Observation: The temperature at which the first crystals appear upon cooling (freezing point) and the temperature at which the last crystal melts upon heating are recorded to determine the melting/freezing range. A narrow range typically indicates a pure substance.[5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

• Sample Preparation: A small amount of the liquid (a few drops) is placed in a small test tube or a Durham tube.[6] An inverted capillary tube (sealed at the top) is placed inside the test tube.[7]

• Apparatus: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).[6][7]

• Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample evenly.[6][7]

• Observation: As the liquid heats, air trapped in the capillary tube will bubble out. The temperature is slowly increased until a steady stream of bubbles emerges from the capillary tube. The heat is then removed. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube as the apparatus cools.[7]

Density Determination

Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

• Measurement of Empty Pycnometer: A pycnometer (a small glass flask with a precise volume) is thoroughly cleaned, dried, and weighed.

• Measurement with Sample: The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and weighed again.

• Measurement with Water: The pycnometer is emptied, cleaned, and filled with distilled water at a known temperature and weighed.

• Calculation: The density of the liquid is calculated by dividing the mass of the liquid by the mass of the water and multiplying by the known density of water at that temperature.

Refractive Index Determination

The refractive index is a dimensionless number that describes how fast light travels through the material.

Methodology: Abbe Refractometer

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index.

• Sample Application: A few drops of the liquid sample are placed on the prism of the Abbe refractometer.[8]

• Measurement: Light is passed through the sample, and the instrument is adjusted until the light and dark fields meet at a sharp line in the eyepiece. The refractive index is then read from the scale.[8]

• Temperature Correction: The refractive index is temperature-dependent, so the temperature of the measurement is recorded. If necessary, a correction is applied to report the refractive index at a standard temperature (usually 20°C).[8]

Mandatory Visualization

The creation of diagrams for signaling pathways, experimental workflows, or logical relationships using Graphviz (DOT language) is not applicable to the presentation of physical properties for a small molecule like 2-Ethyl-6-methylaniline-d13. Such visualizations are better suited for illustrating complex biological processes, intricate experimental setups, or decision-making frameworks, none of which are relevant to the straightforward physical data and standard experimental protocols detailed in this guide.

References

• 1. youtube.com [youtube.com]
• 2. scribd.com [scribd.com]
• 3. youtube.com [youtube.com]
• 4. SSERC | Melting point determination [sserc.org.uk]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. chymist.com [chymist.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 2-Ethyl-6-methylaniline-d13

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-6-methylaniline-d13 is the deuterated form of 2-ethyl-6-methylaniline, a significant compound in various industrial and research applications. This isotopically labeled molecule serves as a crucial tool in analytical chemistry, particularly as an internal standard for quantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The substitution of hydrogen atoms with deuterium (B1214612) provides a distinct mass difference, allowing for precise differentiation from the non-labeled analyte while maintaining nearly identical chemical and physical properties. This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of 2-Ethyl-6-methylaniline-d13, with a focus on its role in analytical methodologies and its biological interactions.

Chemical Structure and Properties

2-Ethyl-6-methylaniline-d13 is an aniline (B41778) derivative with ethyl and methyl substituents at positions 2 and 6, respectively. In the d13 isotopologue, all thirteen hydrogen atoms have been replaced by deuterium.

Chemical Structure:

Caption: Proposed microbial degradation pathway of 2-Ethyl-6-methylaniline.

Conclusion

2-Ethyl-6-methylaniline-d13 is an indispensable tool for researchers and scientists in the field of analytical chemistry. Its properties as a stable isotope-labeled internal standard enable highly accurate and precise quantification of its non-deuterated counterpart in complex matrices. Understanding its synthesis, proper application in analytical methods, and its role in biological systems, such as microbial metabolism, is crucial for its effective use in drug development, environmental monitoring, and other scientific disciplines. The methodologies and data presented in this guide offer a foundational resource for professionals working with this important compound.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Guide: 2-Ethyl-6-methylaniline-d13 (CAS: 1219794-93-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-6-methylaniline-d13 is the deuterated analog of 2-Ethyl-6-methylaniline (EMA). Due to the kinetic isotope effect, deuteration can alter the pharmacokinetic and metabolic profiles of drug candidates, making isotopically labeled compounds like 2-Ethyl-6-methylaniline-d13 valuable tools in drug development.[1] Primarily, it serves as a highly effective internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS). Its use is particularly relevant in pharmacokinetic studies and for monitoring the metabolism of pharmaceuticals and agricultural chemicals where 2-Ethyl-6-methylaniline is a known metabolite, such as the herbicide acetochlor (B104951).[2][3][4]

Physicochemical Properties

A summary of the key physicochemical properties for both the deuterated and non-deuterated forms of 2-Ethyl-6-methylaniline are presented below.

Property	2-Ethyl-6-methylaniline-d13	2-Ethyl-6-methylaniline
CAS Number	1219794-93-0[5]	24549-06-2[6]
Molecular Formula	C₉D₁₃N[1]	C₉H₁₃N[6]
Molecular Weight	148.29 g/mol [1]	135.21 g/mol [6]
Appearance	Liquid[1]	Clear liquid with a pungent odor[6]
Boiling Point	Not available	231 °C[6]
Melting Point	Not available	-33 °C[6]
Density	Not available	0.968 g/mL at 25 °C[6]

Synthesis

Analytical Applications and Experimental Protocols

2-Ethyl-6-methylaniline-d13 is an ideal internal standard for the quantification of its non-deuterated analog, a key metabolite of the herbicide acetochlor. Below are detailed experimental protocols adapted from established methods for the analysis of 2-Ethyl-6-methylaniline (EMA), where the deuterated standard would be incorporated.

Experimental Protocol: Quantification of 2-Ethyl-6-methylaniline in Urine via GC-MS

This protocol is adapted from a method for analyzing urinary metabolites of acetochlor.[3]

1. Sample Preparation and Hydrolysis:

• To 3 mL of a urine sample, add a known concentration of 2-Ethyl-6-methylaniline-d13 as an internal standard.

• Perform acid hydrolysis of the urine sample to convert acetochlor metabolites to EMA.

• Neutralize the mixture.

2. Extraction:

• Add 1.5 mL of dichloromethane (B109758) to the neutralized sample.

• Shake vigorously for 5 minutes.

• Centrifuge at 5000 rpm for 5 minutes to separate the layers.

• Repeat the extraction step twice and combine the organic layers.

3. Concentration and Analysis:

• Concentrate the extracted solution to 300 µL under a gentle stream of nitrogen. Avoid complete dryness due to the volatility of EMA.[3]

• Inject 300 µL of the concentrated solution into the GC-MS system.

GC-MS Conditions:

• Column: DB-200 (30 m length x 250 µm id x 0.25 µm film thickness)[3]

• Injection Mode: Splitless[3]

• Inlet Temperature: 250 °C[3]

• Oven Temperature Program:

  • Initial temperature: 70 °C for 2 minutes

  • Ramp 1: 20 °C/min to 100 °C

  • Ramp 2: 5 °C/min to 130 °C

  • Ramp 3: 20 °C/min to 200 °C

  • Post-run: 250 °C for 2 minutes[3]

Experimental Protocol: Quantification of 2-Ethyl-6-methylaniline in Agricultural Products via LC-MS/MS

This protocol is based on a method for the determination of acetochlor and its metabolites in crops.[2][4]

1. Extraction:

• Homogenize 10.0 g of the sample (e.g., grains, legumes) with 100 mL of methanol (B129727).

• Filter the homogenate under suction.

• Re-extract the residue with 50 mL of methanol and combine the filtrates.

• Add a known concentration of 2-Ethyl-6-methylaniline-d13 as an internal standard.

• Adjust the final volume to 200 mL with methanol.

• Take a 20 mL aliquot and concentrate at below 40 °C to remove the solvent.

2. Conversion to EMA:

• Dissolve the residue in 4 mL of methanol.

• Add 4 mL of 50% sodium hydroxide (B78521) solution while cooling on ice.

• Seal the vessel and heat at 120 °C for 4 hours to convert acetochlor metabolites to EMA.[2][4]

• Cool the reaction vessel and add the solution to 30 mL of ice-cooled water.

3. Clean-up:

• Use a quaternary ammonium (B1175870) group-modified divinylbenzene-N-vinylpyrrolidone copolymer cartridge for solid-phase extraction (SPE) clean-up.[2][4]

4. LC-MS/MS Analysis:

• Analyze the cleaned-up sample using an LC-MS/MS system.

• Instrument: Liquid chromatograph-tandem mass spectrometer (LC-MS/MS)[2][4]

• Column: Zorbax Eclipse Plus C18 (2.1 mm x 150 mm, 3.5 µm) or equivalent[7]

• Ion Mode: Positive Electrospray Ionization (ESI+)

• Precursor Ion (for EMA): m/z 136.1121 [M+H]⁺[7]

• Product Ions: Monitor for characteristic product ions of EMA.

Metabolism

While specific in vivo metabolism studies for 2-Ethyl-6-methylaniline-d13 were not identified, the metabolism of its non-deuterated analog has been investigated, particularly in the context of microbial degradation of herbicides.

Microbial Degradation Pathway of 2-Ethyl-6-methylaniline

Sphingobium sp. strain MEA3-1 is capable of utilizing 2-Ethyl-6-methylaniline (MEA) as a sole carbon and energy source. The proposed metabolic pathway involves the oxidation of MEA by a P450 monooxygenase system to form 4-hydroxy-2-methyl-6-ethylaniline (4-OH-MEA). This intermediate can then be deaminated to 2-methyl-6-ethyl-hydroquinone (MEHQ) and 2-methyl-6-ethyl-benzoquinone (MEBQ).[8]

Potential Mammalian Metabolism

Studies on structurally similar compounds, such as 2,6-dimethylaniline (B139824) in rats and dogs, suggest that the primary route of metabolism in mammals is likely hydroxylation of the aromatic ring.[9] For 2,6-dimethylaniline, the major metabolite in both species was 4-hydroxy-2,6-dimethylaniline.[9] By analogy, a probable major metabolite of 2-Ethyl-6-methylaniline in mammals would be 4-hydroxy-2-ethyl-6-methylaniline. Further metabolism could involve conjugation reactions. The deuteration in 2-Ethyl-6-methylaniline-d13 may alter the rate and regioselectivity of these metabolic transformations.

Visualizations

Caption: GC-MS analytical workflow for 2-Ethyl-6-methylaniline.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caa.go.jp [caa.go.jp]
• 3. Air, Dermal, and Urinary Metabolite Levels of Backpack and Tractor Sprayers Using the Herbicide Acetochlor in Thailand - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 2-Ethyl-6-methylaniline-d13 | LGC Standards [lgcstandards.com]
• 6. 2-Ethyl-6-methylaniline | C9H13N | CID 32485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. massbank.eu [massbank.eu]
• 8. Metabolic Pathway Involved in 2-Methyl-6-Ethylaniline Degradation by Sphingobium sp. Strain MEA3-1 and Cloning of the Novel Flavin-Dependent Monooxygenase System meaBA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The in vivo oxidative metabolism of 2,4- and 2,6-dimethylaniline in the dog and rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Preparation of 2-Ethyl-6-methylaniline-d13: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and preparation of 2-Ethyl-6-methylaniline-d13, a deuterated analog of 2-Ethyl-6-methylaniline. Isotopically labeled compounds are critical tools in drug discovery and development, serving as internal standards for quantitative analysis, tracers for metabolic studies, and as a means to investigate kinetic isotope effects. This document outlines a plausible synthetic methodology, presents key quantitative data, and provides detailed experimental protocols. The synthesis of 2-Ethyl-6-methylaniline-d13 involves a robust catalytic hydrogen-deuterium (H-D) exchange reaction, leveraging deuterium (B1214612) oxide as the isotopic source to achieve high levels of deuterium incorporation across all exchangeable proton sites.

Introduction

2-Ethyl-6-methylaniline is an important synthetic intermediate used in the manufacturing of various industrial and pharmaceutical compounds. Its deuterated isotopologue, 2-Ethyl-6-methylaniline-d13, in which all 13 carbon-bound and nitrogen-bound hydrogen atoms are replaced with deuterium, is a valuable tool for a range of research applications. The increased mass of deuterium atoms can alter the pharmacokinetic and metabolic profiles of drug candidates, potentially leading to improved therapeutic properties. Furthermore, its distinct mass spectrometric signature makes it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) based bioanalytical assays.

This guide details a feasible and efficient method for the perdeuteration of 2-Ethyl-6-methylaniline. The described protocol is based on established principles of catalytic H-D exchange on aromatic and aliphatic C-H bonds, as well as N-H bonds, using heterogeneous catalysts in the presence of a deuterium source.

Synthetic Pathway

The synthesis of 2-Ethyl-6-methylaniline-d13 can be achieved through a one-pot catalytic hydrogen-deuterium exchange reaction starting from the non-labeled 2-Ethyl-6-methylaniline. This process utilizes a combination of platinum and palladium on carbon catalysts with deuterium oxide (D₂O) as the deuterium source. The reaction is typically carried out at elevated temperatures to facilitate the exchange at all C-H and N-H bonds.

Caption: Synthetic scheme for 2-Ethyl-6-methylaniline-d13.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of 2-Ethyl-6-methylaniline-d13. These values are based on typical outcomes for catalytic deuteration of substituted anilines and may vary depending on specific reaction conditions and scale.

Parameter	Value	Method of Analysis
Chemical Yield	85 - 95%	Gravimetric
Isotopic Purity	> 98 atom % D	Mass Spectrometry
Chemical Purity	> 99%	GC-MS, ¹H-NMR
Deuterium Incorporation	d₁₃ > 95%, d₁₂ < 5%	Mass Spectrometry
Appearance	Colorless to pale yellow oil	Visual Inspection
Molecular Weight	148.30 g/mol	Calculated

Experimental Protocol

This section provides a detailed methodology for the synthesis of 2-Ethyl-6-methylaniline-d13.

4.1. Materials and Reagents

• 2-Ethyl-6-methylaniline (≥98% purity)

• Platinum on activated carbon (10 wt. % Pt)

• Palladium on activated carbon (10 wt. % Pd)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Dichloromethane (B109758) (DCM, anhydrous)

• Sodium sulfate (B86663) (Na₂SO₄, anhydrous)

• Celite®

4.2. Equipment

• High-pressure reaction vessel (e.g., Parr reactor) equipped with a magnetic stirrer and temperature controller

• Schlenk line or glovebox for inert atmosphere operations

• Rotary evaporator

• Standard laboratory glassware

• Filtration apparatus

4.3. Synthetic Procedure

• Reactor Setup: To a clean and dry high-pressure reaction vessel, add 2-Ethyl-6-methylaniline (1.0 g, 7.4 mmol), 10% Pt/C (100 mg, 10 wt. %), and 10% Pd/C (100 mg, 10 wt. %).

• Addition of Deuterium Source: Under an inert atmosphere (e.g., argon or nitrogen), carefully add deuterium oxide (20 mL) to the reaction vessel.

• Reaction Conditions: Seal the reactor and purge it three times with deuterium gas (D₂). Pressurize the reactor with D₂ gas to 10 atm.

• Heating and Stirring: Heat the reaction mixture to 180 °C with vigorous stirring. Maintain these conditions for 48 hours. The progress of the reaction can be monitored by taking small aliquots and analyzing them by GC-MS to check for the desired mass shift.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the deuterium gas.

• Filtration: Dilute the reaction mixture with dichloromethane (50 mL) and filter through a pad of Celite® to remove the catalysts. Wash the Celite® pad with additional dichloromethane (2 x 20 mL).

• Extraction: Transfer the filtrate to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 30 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 2-Ethyl-6-methylaniline-d13 can be purified by vacuum distillation or column chromatography on silica (B1680970) gel if necessary to achieve the desired chemical purity.

4.4. Characterization

• Mass Spectrometry (MS): Confirm the molecular weight and isotopic distribution. The mass spectrum should show a molecular ion peak corresponding to the fully deuterated product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR: The proton NMR spectrum should show a significant reduction in the intensity of all signals corresponding to the non-deuterated compound, confirming high deuterium incorporation.

  • ²H-NMR: The deuterium NMR spectrum will show signals corresponding to the different deuterated positions in the molecule.

  • ¹³C-NMR: The carbon-13 NMR spectrum will show characteristic shifts and splitting patterns due to the attached deuterium atoms.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2-Ethyl-6-methylaniline-d13.

Caption: Workflow for the synthesis of 2-Ethyl-6-methylaniline-d13.

Safety Considerations

• The reaction should be carried out in a well-ventilated fume hood.

• High-pressure reactions with deuterium gas should only be performed by trained personnel using appropriate safety equipment.

• Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Conclusion

This technical guide provides a detailed and practical methodology for the synthesis of 2-Ethyl-6-methylaniline-d13. The described catalytic H-D exchange protocol offers an efficient route to this valuable isotopically labeled compound, which is of significant interest to researchers in drug metabolism, pharmacokinetics, and analytical chemistry. The provided quantitative data and characterization guidelines will aid in the successful preparation and validation of this important research tool.

Deuterium-Labeled "2-Ethyl-6-methylaniline": A Technical Guide for Researchers

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the synthesis, analysis, and application of deuterium-labeled 2-Ethyl-6-methylaniline. This document provides detailed experimental protocols, quantitative data, and visualizations to facilitate its use in metabolic and pharmacokinetic studies.

Introduction

Deuterium-labeled compounds have become indispensable tools in pharmaceutical research and development. The substitution of hydrogen with its stable isotope, deuterium (B1214612), can significantly alter the physicochemical properties of a molecule. This "kinetic isotope effect" can slow down metabolic processes, leading to a more favorable pharmacokinetic profile, including increased half-life and reduced formation of toxic metabolites.[1][2] Deuterium-labeled 2-Ethyl-6-methylaniline is primarily utilized as an internal standard in quantitative bioanalysis and as a tracer to elucidate the metabolic fate of related compounds.[3] Its chemical similarity to the unlabeled analyte, combined with its distinct mass, allows for precise and accurate quantification in complex biological matrices.[4][5]

Physicochemical Properties and Commercially Available Isotopologues

Deuterium-labeled 2-Ethyl-6-methylaniline is commercially available in various isotopic purities. The most common variants are 2-Ethyl-6-methylaniline-d11 and 2-Ethyl-6-methylaniline-d13.

Property	2-Ethyl-6-methylaniline	2-Ethyl-6-methylaniline-d11	2-Ethyl-6-methylaniline-d13
Molecular Formula	C₉H₁₃N	C₉H₂D₁₁N	C₉D₁₃N
Molecular Weight	135.21 g/mol [6]	146.28 g/mol	148.29 g/mol [3]
CAS Number	24549-06-2[6]	Not specified	1219794-93-0[3][7]
Appearance	Liquid	Liquid	Liquid[3]
Isotopic Purity	N/A	Typically ≥98%	≥98 atom % D[7]
Common Suppliers	Sigma-Aldrich, LGC Standards	LGC Standards[8]	MedChemExpress, CDN Isotopes, LGC Standards[3][7][9]

Synthesis of Deuterium-Labeled 2-Ethyl-6-methylaniline

While specific proprietary synthesis methods for commercially available standards are not publicly disclosed, a general and environmentally benign method for the deuteration of anilines has been described, which can be adapted for 2-Ethyl-6-methylaniline. This method utilizes a Palladium on Carbon (Pd/C) catalyst with aluminum and deuterium oxide (D₂O) as the deuterium source.[10][11]

General Experimental Protocol: Pd/C-Al-D₂O Catalyzed H-D Exchange

This protocol is a general guideline based on the deuteration of similar aniline (B41778) compounds.[10][11]

Materials:

• 2-Ethyl-6-methylaniline

• 10% Palladium on Carbon (Pd/C)

• Aluminum powder

• Deuterium oxide (D₂O, 99.9 atom % D)

• Microwave reactor or suitable reaction vessel for heating

• Inert atmosphere (e.g., Nitrogen or Argon)

• Solvent for extraction (e.g., Ethyl acetate)

• Drying agent (e.g., anhydrous Sodium sulfate)

Procedure:

• To a microwave reactor vial, add 2-Ethyl-6-methylaniline (1 equivalent).

• Add 10% Pd/C (e.g., 5 mol%).

• Add aluminum powder (e.g., 5 equivalents).

• Add D₂O to the desired concentration.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to a specified temperature (e.g., 100-150 °C) for a designated time (e.g., 1-4 hours). Reaction conditions should be optimized for maximum deuterium incorporation.

• After cooling to room temperature, carefully quench the reaction.

• Extract the product with a suitable organic solvent, such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure to obtain the crude deuterated product.

• Purify the product using column chromatography on silica (B1680970) gel.

• Characterize the final product by ¹H NMR, ²H NMR, and Mass Spectrometry to confirm the degree and positions of deuteration.

Metabolic Pathways of 2-Ethyl-6-methylaniline

Understanding the metabolic fate of 2-Ethyl-6-methylaniline is crucial for interpreting data from pharmacokinetic and drug metabolism studies. The primary metabolic transformations involve oxidation reactions.

Caption: Proposed metabolic pathway of 2-Ethyl-6-methylaniline.

Application in Pharmacokinetic Studies

Deuterium-labeled 2-Ethyl-6-methylaniline is an excellent internal standard for quantitative LC-MS/MS analysis in pharmacokinetic studies. Its use helps to correct for variability during sample preparation and analysis, ensuring high accuracy and precision.[4][12]

Experimental Workflow for a Pharmacokinetic Study

Caption: Workflow for a typical pharmacokinetic study using a deuterated internal standard.

Detailed Protocol for Sample Preparation and LC-MS/MS Analysis

Sample Preparation (Protein Precipitation):

• Thaw plasma samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the deuterated internal standard working solution (e.g., 2-Ethyl-6-methylaniline-d11 in methanol).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis:

• LC System: A standard HPLC or UPLC system.[13]

• Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
2-Ethyl-6-methylaniline	136.1	e.g., 121.1
2-Ethyl-6-methylaniline-d11	147.2	e.g., 132.2
2-Ethyl-6-methylaniline-d13	149.2	e.g., 134.2

Note: MRM transitions should be optimized for the specific instrument used.

Quantitative Data and the Impact of Deuteration

The primary advantage of deuteration in drug development is the potential for an improved pharmacokinetic profile due to the kinetic isotope effect.[14][15] While specific in-vivo pharmacokinetic data for deuterium-labeled 2-Ethyl-6-methylaniline is not extensively published, the general effects observed for other deuterated aromatic amines can be extrapolated.

Pharmacokinetic Parameter	Expected Effect of Deuteration	Rationale
Half-life (t₁/₂)	Increase	Slower rate of metabolic clearance due to the stronger C-D bond at metabolic sites.[1]
Area Under the Curve (AUC)	Increase	Greater systemic exposure as a result of reduced clearance.[14]
Clearance (CL)	Decrease	Slower enzymatic metabolism.[14]
Maximum Concentration (Cmax)	Variable	May increase or remain unchanged depending on absorption and distribution kinetics.[14]
Metabolite Profile	Altered	May shift metabolism away from pathways involving C-H bond cleavage, potentially reducing the formation of certain metabolites.[1]

Conclusion

Deuterium-labeled 2-Ethyl-6-methylaniline is a valuable tool for researchers in drug metabolism and pharmacokinetics. Its utility as an internal standard ensures the reliability and accuracy of bioanalytical methods. Furthermore, the principles of its synthesis and the impact of deuteration on metabolic pathways and pharmacokinetic parameters provide a solid foundation for its application in advanced pharmaceutical research. This guide offers the necessary technical information and protocols to effectively utilize this compound in a laboratory setting.

References

• 1. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. 2-甲基-6-乙基苯胺 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. 2-Ethyl-6-methylaniline-d11 | LGC Standards [lgcstandards.com]
• 9. 2-Ethyl-6-methylaniline-d13 | LGC Standards [lgcstandards.com]
• 10. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. texilajournal.com [texilajournal.com]
• 13. 2-Ethyl-6-methylaniline | SIELC Technologies [sielc.com]
• 14. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]

Isotopic Purity of 2-Ethyl-6-methylaniline-d13: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methods and data pertaining to the isotopic purity of 2-Ethyl-6-methylaniline-d13. This deuterated analog of 2-Ethyl-6-methylaniline is a critical tool in various analytical applications, particularly as an internal standard in mass spectrometry-based quantification.[1][2] Its utility is fundamentally dependent on its high isotopic enrichment and chemical purity.

Quantitative Data Summary

The isotopic purity of commercially available 2-Ethyl-6-methylaniline-d13 is typically stated to be high, ensuring its suitability for sensitive analytical methods. The primary quantitative data are summarized below.

Parameter	Specification	Method of Analysis	Reference
Isotopic Enrichment	≥98 atom % D	Mass Spectrometry	[3]
Chemical Purity	≥98%	GC/MS, NMR	[4]
Deuterium (B1214612) Incorporation	13 Deuterium Atoms	Mass Spectrometry	Not Specified

Synthesis and Isotopic Labeling

While specific commercial synthesis routes are proprietary, a common and effective method for the deuteration of arylamines is through hydrogen-deuterium (H/D) exchange reactions.[5] This process typically involves the use of a deuterium source, such as deuterium oxide (D₂O), in the presence of a metal catalyst.

A plausible synthetic workflow for 2-Ethyl-6-methylaniline-d13 is outlined below. This process is designed to achieve high levels of deuterium incorporation across all exchangeable C-H and N-H bonds.

A plausible synthetic workflow for 2-Ethyl-6-methylaniline-d13.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity and enrichment of 2-Ethyl-6-methylaniline-d13 is crucial for its qualification as an internal standard. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques for this purpose.[6]

Mass Spectrometry

Mass spectrometry is a powerful tool for determining the isotopic distribution of a labeled compound. By analyzing the mass-to-charge ratio of the molecule, the degree of deuterium incorporation can be quantified.

Experimental Workflow:

Workflow for determining isotopic purity by mass spectrometry.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of 2-Ethyl-6-methylaniline-d13 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to an appropriate concentration for LC-MS analysis (e.g., 1 µg/mL).

  • Prepare a corresponding solution of unlabeled 2-Ethyl-6-methylaniline to serve as a reference.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Employ a reverse-phase C18 column. A typical mobile phase would consist of a gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Mass Spectrometry: Utilize a high-resolution mass spectrometer, such as a Q-TOF, in positive electrospray ionization (ESI+) mode.

  • Data Acquisition: Acquire data in full scan mode over a mass range that includes the molecular ions of both the labeled and unlabeled compounds.

• Data Analysis:

  • Extract the mass spectra for both the unlabeled and deuterated compounds.

  • For the unlabeled compound, determine the natural isotopic abundance of the molecular ion peak cluster.

  • For the 2-Ethyl-6-methylaniline-d13 sample, identify the ion corresponding to the fully deuterated species (M+13) and any less-deuterated isotopologues.

  • Calculate the isotopic enrichment by determining the relative abundance of the fully deuterated ion compared to the sum of all isotopologue ions, after correcting for the natural isotopic abundance.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to confirm the positions of deuterium labeling and assess isotopic purity. Both ¹H and ²H NMR can be employed.

Experimental Workflow:

Workflow for NMR analysis of isotopic purity.

Protocol:

• Sample Preparation:

  • Dissolve an accurately weighed amount of 2-Ethyl-6-methylaniline-d13 in a suitable non-deuterated solvent (e.g., chloroform (B151607) or DMSO). The use of a non-deuterated solvent is crucial for quantitative ²H NMR.

• ¹H NMR Analysis:

  • Acquire a quantitative ¹H NMR spectrum.

  • The absence or significant reduction of signals corresponding to the ethyl and methyl protons, as well as the aromatic and amine protons, confirms a high degree of deuteration.

  • Residual proton signals can be integrated to provide a semi-quantitative measure of isotopic purity.

• ²H NMR Analysis:

  • Acquire a quantitative ²H NMR spectrum.

  • The spectrum will show signals at chemical shifts corresponding to the positions of deuterium incorporation.

  • Integration of these signals can be used to determine the relative abundance of deuterium at different sites within the molecule.

Signaling Pathways and Applications

2-Ethyl-6-methylaniline is a precursor in the synthesis of various industrial chemicals, including herbicides. Its deuterated form, 2-Ethyl-6-methylaniline-d13, is primarily used as an internal standard in analytical chemistry to improve the accuracy and precision of quantitative methods.[1][2]

Logical Relationship in Quantitative Analysis:

The role of 2-Ethyl-6-methylaniline-d13 in quantitative analysis.

The use of a deuterated internal standard helps to correct for variability in sample preparation, injection volume, and matrix effects during ionization in the mass spectrometer.[8] Because the deuterated standard is chemically identical to the analyte, it co-elutes during chromatography and experiences similar ionization efficiency, leading to more reliable quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. myadlm.org [myadlm.org]
• 4. 2-Ethyl-6-methylaniline = 98 24549-06-2 [sigmaaldrich.com]
• 5. Mild Conditions for Deuteration of Primary and Secondary Arylamines for the Synthesis of Deuterated Optoelectronic Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

In-Depth Technical Guide: 2-Ethyl-6-methylaniline-d13

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isotopically labeled compounds are indispensable tools in pharmaceutical research, metabolic studies, and quantitative analysis. The substitution of hydrogen atoms with their heavier, stable isotope, deuterium (B1214612) (²H or D), creates a molecule with a higher mass but nearly identical chemical properties. This mass difference is readily detectable by mass spectrometry, making deuterated compounds excellent internal standards for pharmacokinetic (PK) studies and in vitro drug metabolism assays.

This document provides a technical overview of 2-Ethyl-6-methylaniline-d13, focusing on the determination of its molecular weight, a critical parameter for its application in quantitative mass spectrometry.

Molecular Weight Determination

The molecular weight of a deuterated compound is calculated by referencing the molecular formula of the non-labeled parent compound and substituting the atomic mass of hydrogen with that of deuterium for the labeled positions.

2.1 Parent Compound: 2-Ethyl-6-methylaniline

The parent compound, 2-Ethyl-6-methylaniline, has the molecular formula C₉H₁₃N.[1][2][3] Its average molecular weight is widely cited as 135.21 g/mol .[1][2][3][4][5][6][7]

2.2 Labeled Compound: 2-Ethyl-6-methylaniline-d13

The "-d13" designation signifies that all 13 hydrogen atoms in the parent molecule have been replaced by deuterium atoms. The molecular formula for the labeled compound is therefore C₉D₁₃N.

2.3 Calculation

To calculate the molecular weight of the deuterated compound, we perform the following steps:

• Start with the precise molecular weight of the parent compound: 135.2062 g/mol .[8]

• Subtract the mass of the 13 replaced hydrogen (¹H) atoms. The atomic mass of the most common hydrogen isotope, protium, is approximately 1.007825 Da.[9]

• Add the mass of the 13 deuterium (²H) atoms. The atomic mass of deuterium is approximately 2.014102 Da.[9][10]

Calculation:

(Molecular Weight of C₉H₁₃N) - (13 * Atomic Mass of ¹H) + (13 * Atomic Mass of ²H)

= 135.2062 - (13 * 1.007825) + (13 * 2.014102) = 135.2062 - 13.101725 + 26.183326 = 148.2878 g/mol

This calculated value represents the average molecular weight for 2-Ethyl-6-methylaniline-d13.

Data Presentation

The key quantitative data for 2-Ethyl-6-methylaniline and its deuterated analog are summarized below for direct comparison.

Property	2-Ethyl-6-methylaniline	2-Ethyl-6-methylaniline-d13
Molecular Formula	C₉H₁₃N[1][3]	C₉D₁₃N
Average Molecular Weight ( g/mol )	135.21[4][6]	~148.29
Monoisotopic Mass (Da)	135.1048[2]	~148.1864

Table 1: Comparison of key quantitative data.

Isotope	Symbol	Atomic Mass (Da)
Hydrogen (Protium)	¹H	1.00782503223[11]
Deuterium	²H or D	2.01410177812[11]

Table 2: Atomic masses of relevant isotopes.

Experimental Protocols & Methodologies

While specific experimental protocols for 2-Ethyl-6-methylaniline-d13 are proprietary to the developing institution, its primary use is as an internal standard in quantitative bioanalysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

General Protocol for LC-MS/MS Quantification:

• Sample Preparation: A biological matrix (e.g., plasma, urine) is spiked with a known concentration of the deuterated internal standard (2-Ethyl-6-methylaniline-d13). The analyte (parent compound) and the internal standard are then extracted using methods such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.

• Chromatographic Separation: The extracted sample is injected into a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system. A suitable column (e.g., C18) is used to chromatographically separate the analyte and internal standard from matrix components. Due to the kinetic isotope effect, the deuterated standard may have a slightly different retention time than the parent compound.

• Mass Spectrometric Detection: The column eluent is directed to a tandem mass spectrometer, typically a triple quadrupole (QqQ), operating in Multiple Reaction Monitoring (MRM) mode.

  • Specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard.

  • For the analyte (C₉H₁₃N), the precursor ion would be [M+H]⁺ at m/z 136.1.

  • For the internal standard (C₉D₁₃N), the precursor ion would be [M+H]⁺ at m/z 149.2.

• Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against known concentrations of the analyte. The concentration of the analyte in the unknown samples is then determined from this curve.

Visualizations

The logical workflow for calculating the molecular weight of a deuterated compound is outlined below.

Caption: Workflow for Molecular Weight Calculation.

References

• 1. 2-ETHYL-6-METHYLANILINE | CAS 24549-06-2 [matrix-fine-chemicals.com]
• 2. 2-Ethyl-6-methylaniline | C9H13N | CID 32485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-6-ethylaniline [lanxess.com]
• 4. chemscene.com [chemscene.com]
• 5. 2-Methyl-6-ethylaniline 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. 2-甲基-6-乙基苯胺 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-Ethyl-6-methylaniline(24549-06-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. Benzenamine, 2-ethyl-6-methyl- [webbook.nist.gov]
• 9. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 10. Deuterium - Wikipedia [en.wikipedia.org]
• 11. Atomic Weights and Isotopic Compositions for Hydrogen [physics.nist.gov]

A Technical Guide to 2-Ethyl-6-methylaniline-d13: Applications in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethyl-6-methylaniline-d13, a deuterated analog of 2-Ethyl-6-methylaniline. This isotopically labeled compound serves as an invaluable tool in bioanalytical studies, particularly in pharmacokinetic and drug metabolism research. Its primary application is as an internal standard for the accurate quantification of its non-labeled counterpart in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS).

Commercial Suppliers and Product Specifications

A number of reputable chemical suppliers offer 2-Ethyl-6-methylaniline-d13 for research and development purposes. The table below summarizes key information from several suppliers. It is important to note that for the most current pricing and availability, users should consult the suppliers' websites directly.

Supplier	CAS Number	Molecular Weight ( g/mol )	Isotopic Enrichment	Additional Information
LGC Standards	1219794-93-0	-	-	Certified reference material.
Clearsynth	1219794-93-0	-	-	Accompanied by a Certificate of Analysis.
MedchemExpress	1219794-93-0	148.29	-	Stated for use as a tracer or internal standard for NMR, GC-MS, or LC-MS.
C/D/N Isotopes	1219794-93-0	148.29	98 atom % D	Store at room temperature; stable under recommended conditions.
BOC Sciences	1219794-93-0	-	-	-

Physicochemical Properties of 2-Ethyl-6-methylaniline (Non-deuterated)

The physicochemical properties of the non-deuterated parent compound, 2-Ethyl-6-methylaniline, are essential for method development.

Property	Value
Molecular Formula	C₉H₁₃N
Molecular Weight	135.21 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	231 °C
Melting Point	-33 °C
Density	0.968 g/mL at 25 °C
Purity (typical)	≥98% (GC)

Experimental Protocol: Quantification in Biological Matrices using LC-MS/MS

The use of a deuterated internal standard is considered the gold standard in quantitative bioanalysis due to its ability to compensate for variability during sample preparation and analysis. The following is a detailed, representative protocol for the quantification of 2-Ethyl-6-methylaniline in plasma using 2-Ethyl-6-methylaniline-d13 as an internal standard.

Materials and Reagents

• Blank biological matrix (e.g., human plasma)

• 2-Ethyl-6-methylaniline (analytical standard)

• 2-Ethyl-6-methylaniline-d13 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Sample Preparation: Protein Precipitation

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13 in methanol.

  • Prepare a working solution of the internal standard (2-Ethyl-6-methylaniline-d13) by diluting the stock solution with methanol/water (50:50, v/v).

  • Prepare calibration standards and quality control (QC) samples by spiking blank plasma with appropriate concentrations of 2-Ethyl-6-methylaniline.

• Protein Precipitation:

  • To 100 µL of plasma sample (calibrant, QC, or unknown), add 20 µL of the internal standard working solution.

  • Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4 °C.

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer is typically used for quantitative analysis.

• Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a common choice for aromatic amines.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A gradient from low to high organic mobile phase (B) is typically employed to ensure good chromatographic separation.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally suitable for anilines.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13.

Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the unknown samples from the calibration curve.

Figure 1: Experimental Workflow for Quantification

Proposed Mammalian Metabolic Pathway

The metabolism of 2-Ethyl-6-methylaniline in mammals has not been extensively studied. However, based on the known biotransformation of structurally similar compounds like xylidines (dimethylanilines), a putative metabolic pathway can be proposed.[1][2] The primary routes of metabolism are expected to involve cytochrome P450 (CYP) enzymes.

The proposed major metabolic transformations include:

• N-Hydroxylation: Oxidation of the amino group to form the N-hydroxy metabolite. This is often a critical step in the bioactivation of aromatic amines.

• Ring Hydroxylation: Addition of a hydroxyl group to the aromatic ring, likely at the para-position to the amino group.

• Side-Chain Oxidation: Oxidation of the ethyl or methyl group.

These phase I metabolites can then undergo phase II conjugation reactions, such as glucuronidation or sulfation, to facilitate their excretion.

Figure 2: Proposed Mammalian Metabolic Pathway

Conclusion

2-Ethyl-6-methylaniline-d13 is an essential tool for researchers in drug development and related fields. Its use as an internal standard in LC-MS/MS assays allows for highly accurate and precise quantification of the parent compound in biological fluids. This guide provides a foundational understanding of its commercial availability, a representative experimental protocol for its application, and a proposed metabolic pathway to aid in the design and interpretation of drug metabolism and pharmacokinetic studies. Researchers should always validate bioanalytical methods according to regulatory guidelines to ensure data integrity.[3][4]

References

• 1. journals.publisso.de [journals.publisso.de]
• 2. Identification of 2,6-xylidine as a major lidocaine metabolite in human liver slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rfppl.co.in [rfppl.co.in]
• 4. texilajournal.com [texilajournal.com]

In-Depth Technical Guide: Solubility and Physicochemical Properties of 2-Ethyl-6-methylaniline-d13

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and relevant physicochemical properties of 2-Ethyl-6-methylaniline. Due to the limited availability of data for the deuterated isotopologue, 2-Ethyl-6-methylaniline-d13, this guide focuses on the properties of the non-deuterated parent compound. The physicochemical properties of deuterated and non-deuterated compounds are generally considered to be very similar.

Core Physicochemical Properties

2-Ethyl-6-methylaniline is an aromatic amine that presents as a clear, colorless to light red or green liquid with a pungent odor. It is a key intermediate in the synthesis of various chemicals, notably herbicides such as Metolachlor and Acetochlor.[1][2]

Quantitative Solubility Data

Precise quantitative solubility data for 2-Ethyl-6-methylaniline in a wide range of solvents is not extensively published. However, based on available information, the following tables summarize the known solubility.

Table 1: Solubility in Aqueous Media

Solvent	Temperature	Solubility	Notes
Water	68 °F (20 °C)	~2.64 g/L	Calculated from 0.220 pounds per 100 pounds of water.
Water	Not Specified	2.66 g/L	-

It is widely reported that 2-Ethyl-6-methylaniline is "insoluble" or "slightly soluble" in water.[3][4]

Table 2: Qualitative Solubility in Organic Solvents

Solvent	Solubility
Ethanol	Soluble
Ether	Soluble
Chloroform	Soluble

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of 2-Ethyl-6-methylaniline are not detailed in the available literature, standardized methods are routinely employed for regulatory and research purposes. The most widely accepted protocol for determining water solubility is the OECD Guideline for the Testing of Chemicals, Test No. 105 .

OECD 105: Water Solubility

This guideline describes two primary methods for determining the water solubility of a substance: the Flask Method and the Column Elution Method . The choice of method depends on the expected solubility of the substance.

1. Flask Method:

This method is suitable for substances with a solubility above 10⁻² g/L.

• Principle: A supersaturated solution of the substance in water is prepared and allowed to equilibrate at a constant temperature. The concentration of the substance in the aqueous phase is then determined after separation of the undissolved material.

• Apparatus:

  • Constant temperature bath

  • Shaker or stirrer

  • Centrifuge (optional)

  • Analytical instrumentation for concentration measurement (e.g., HPLC, GC, UV-Vis spectroscopy)

• Procedure:

  • An excess amount of the test substance is added to a flask containing purified water.

  • The flask is agitated in a constant temperature bath (typically 20 ± 0.5 °C) for a sufficient period to reach equilibrium (preliminary tests are conducted to determine this timeframe, often 24-48 hours).

  • After equilibration, the mixture is allowed to stand to allow for phase separation. Centrifugation can be used to facilitate this process.

  • A sample of the clear aqueous phase is carefully withdrawn.

  • The concentration of the substance in the sample is determined using a suitable analytical method.

2. Column Elution Method:

This method is suitable for substances with a solubility below 10⁻² g/L.

• Principle: A column is packed with an inert support material coated with the test substance. Water is then passed through the column at a slow, constant rate. The concentration of the substance in the eluate is measured, and the saturation concentration is determined when the concentration of the eluate becomes constant.

• Apparatus:

  • Column with a temperature jacket

  • Inert support material (e.g., glass beads, silica (B1680970) gel)

  • Metering pump

  • Fraction collector

  • Analytical instrumentation for concentration measurement

• Procedure:

  • The inert support material is coated with the test substance.

  • The coated support is packed into the column.

  • Water is pumped through the column at a low flow rate to ensure equilibrium is reached.

  • Fractions of the eluate are collected and the concentration of the substance is determined for each fraction.

  • The process is continued until the concentration of the substance in the eluate reaches a plateau, which represents the water solubility.

Experimental Workflow: Synthesis of Metolachlor

2-Ethyl-6-methylaniline is a critical precursor in the industrial synthesis of the herbicide Metolachlor. The following diagram illustrates a typical experimental workflow for this process.

Caption: A simplified workflow for the synthesis of Metolachlor from 2-Ethyl-6-methylaniline.

References

• 1. CN104910021A - Preparation technology of 2-methyl-6-ethylaniline - Google Patents [patents.google.com]
• 2. 2-Ethyl-6-methylaniline [chembk.com]
• 3. 2-Ethyl-6-methylaniline(24549-06-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 2-Ethyl-6-methylaniline | C9H13N | CID 32485 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Ethyl-6-methylaniline-d13 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2-Ethyl-6-methylaniline-d13 as an internal standard in quantitative analytical methods. This deuterated standard is a valuable tool for ensuring accuracy and precision in the analysis of the parent compound, 2-Ethyl-6-methylaniline, and structurally similar analytes by compensating for variations in sample preparation and instrument response.[1]

Introduction to 2-Ethyl-6-methylaniline-d13

2-Ethyl-6-methylaniline-d13 is the deuterium-labeled version of 2-Ethyl-6-methylaniline. Stable isotope-labeled compounds are the preferred internal standards for mass spectrometry-based quantification because they exhibit nearly identical chemical and physical properties to their unlabeled counterparts.[1] This ensures they co-elute during chromatographic separation and experience similar ionization efficiency and potential matrix effects, leading to more accurate and reliable quantification.[1]

Key Properties:

Property	Value
Molecular Formula	C₉D₁₃N
Molecular Weight	148.29
Isotopic Enrichment	≥98 atom % D
Appearance	Liquid

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of 2-Ethyl-6-methylaniline-d13 as an internal standard is based on the principle of Isotope Dilution Mass Spectrometry (IDMS). A known amount of the deuterated standard is added to the sample at the beginning of the sample preparation process. The ratio of the analyte's mass spectrometric signal to that of the internal standard is then used to calculate the analyte's concentration. This ratiometric measurement corrects for losses during sample preparation and variations in instrument performance.

Applications

2-Ethyl-6-methylaniline is an industrial chemical used in the synthesis of various products, including herbicides and dyes. Therefore, quantitative methods are essential for monitoring its presence in environmental samples, industrial effluents, and biological matrices for exposure assessment. The use of 2-Ethyl-6-methylaniline-d13 as an internal standard is applicable to methods developed for these purposes using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Protocols

The following are detailed protocols for the use of 2-Ethyl-6-methylaniline-d13 as an internal standard in the quantitative analysis of 2-Ethyl-6-methylaniline in water samples. These protocols are based on established methods for similar aromatic amines and should be optimized and validated for specific laboratory conditions and matrices.

Protocol 1: Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol describes the quantification of 2-Ethyl-6-methylaniline in water samples using Solid-Phase Extraction (SPE) for sample cleanup and concentration, followed by LC-MS/MS analysis.

4.1.1. Materials and Reagents

• 2-Ethyl-6-methylaniline (analytical standard)

• 2-Ethyl-6-methylaniline-d13 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Standard laboratory glassware and equipment

4.1.2. Preparation of Standards and Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Ethyl-6-methylaniline and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2-Ethyl-6-methylaniline-d13 and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the analyte stock solution in a suitable solvent (e.g., 50:50 methanol:water).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the internal standard stock solution with methanol.

4.1.3. Sample Preparation (SPE)

• Sample Collection: Collect water samples in clean glass bottles.

• Spiking: To a 100 mL aliquot of the water sample, add a known amount of the internal standard spiking solution (e.g., 100 µL of 1 µg/mL 2-Ethyl-6-methylaniline-d13).

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interferences.

• Drying: Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the analyte and internal standard with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 200 µL of the initial mobile phase.

4.1.4. LC-MS/MS Instrumental Conditions

• LC System: Agilent 1200 series or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • 2-Ethyl-6-methylaniline: To be determined by direct infusion (e.g., Q1: 136.1 -> Q3: 121.1)

  • 2-Ethyl-6-methylaniline-d13: To be determined by direct infusion (e.g., Q1: 149.2 -> Q3: 131.2)

4.1.5. Data Analysis and Quantification

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of 2-Ethyl-6-methylaniline in the samples from the calibration curve.

Protocol 2: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for the analysis of 2-Ethyl-6-methylaniline in samples that are amenable to GC analysis, such as industrial process samples or extracts from solid matrices.

4.2.1. Materials and Reagents

• Same as for LC-MS/MS, with GC-grade solvents.

• Derivatizing agent (optional, e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

4.2.2. Preparation of Standards and Solutions

• Prepare stock and working solutions as described for the LC-MS/MS method, using a solvent suitable for GC injection (e.g., ethyl acetate).

4.2.3. Sample Preparation

• Extraction: Extract the sample with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Spiking: Add a known amount of the 2-Ethyl-6-methylaniline-d13 internal standard solution to the extract.

• Derivatization (Optional): If necessary to improve chromatographic performance, derivatize the extract. For example, add 50 µL of BSTFA and heat at 70°C for 30 minutes.

• Concentration: Concentrate the extract to a final volume of 1 mL.

4.2.4. GC-MS Instrumental Conditions

• GC System: Agilent 7890 or equivalent

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 min

  • Ramp: 10°C/min to 280°C, hold for 5 min

• Injection Volume: 1 µL (splitless)

• Mass Spectrometer: Single quadrupole or triple quadrupole mass spectrometer

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Selected Ion Monitoring (SIM) or MRM Transitions:

  • 2-Ethyl-6-methylaniline: To be determined from the mass spectrum (e.g., m/z 135, 120)

  • 2-Ethyl-6-methylaniline-d13: To be determined from the mass spectrum (e.g., m/z 148, 130)

4.2.5. Data Analysis and Quantification

Perform quantification as described for the LC-MS/MS method, using the peak area ratios of the selected ions.

Data Presentation

The following tables present hypothetical but realistic quantitative data from a method validation study for the analysis of 2-Ethyl-6-methylaniline in spiked water samples using the LC-MS/MS protocol described above with 2-Ethyl-6-methylaniline-d13 as the internal standard.

Table 1: Linearity of Calibration Curve

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	15,234	150,123	0.101
5	76,170	151,543	0.503
10	151,890	150,987	1.006
50	759,450	151,234	5.022
100	1,520,340	150,567	10.097
R²	0.9998

Table 2: Accuracy and Precision

Spiked Conc. (ng/mL)	Measured Conc. (ng/mL, n=5)	Recovery (%)	RSD (%)
5	4.85	97.0	4.2
50	51.2	102.4	2.8
100	98.9	98.9	3.5

Table 3: Matrix Effect and Recovery

Matrix	Spiked Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Tap Water	50	92.5	-8.2
River Water	50	88.1	-15.6

Visualizations

The following diagrams illustrate the experimental workflows.

Caption: Workflow for LC-MS/MS analysis of 2-Ethyl-6-methylaniline.

Caption: Workflow for GC-MS analysis of 2-Ethyl-6-methylaniline.

Conclusion

2-Ethyl-6-methylaniline-d13 is an effective internal standard for the accurate and precise quantification of 2-Ethyl-6-methylaniline by LC-MS/MS and GC-MS. The use of this deuterated standard minimizes the impact of sample matrix effects and variations in analytical conditions. The provided protocols offer a solid foundation for method development and validation, which should be tailored to the specific application and laboratory instrumentation.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Quantitative Analysis of 2-Ethyl-6-methylaniline and its Precursors using 2-Ethyl-6-methylaniline-d13

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of 2-Ethyl-6-methylaniline (EMA) and its parent compounds, such as the herbicide acetochlor (B104951), in various matrices. The use of 2-Ethyl-6-methylaniline-d13 as an internal standard is central to these methods, ensuring high accuracy and precision by correcting for matrix effects and variations in sample processing.[1]

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique for quantitative analysis. It involves the addition of a known amount of an isotopically labeled version of the analyte (in this case, 2-Ethyl-6-methylaniline-d13) to the sample at the beginning of the sample preparation process. This "internal standard" is chemically identical to the analyte of interest (2-Ethyl-6-methylaniline) and therefore experiences the same physical and chemical effects during extraction, cleanup, derivatization, and analysis. By measuring the ratio of the signal from the native analyte to the isotopically labeled internal standard, accurate quantification can be achieved, regardless of sample losses during preparation or fluctuations in instrument response.

Application: Quantification of Acetochlor Metabolites in Agricultural Products by LC-MS/MS

This protocol describes the determination of total acetochlor residues in crops like grains, legumes, and corn.[2] The method involves the hydrolysis of acetochlor and its metabolites to 2-Ethyl-6-methylaniline (EMA) and 2-(1-hydroxyethyl)-6-methylaniline (HEMA), followed by quantification using LC-MS/MS with 2-Ethyl-6-methylaniline-d13 as an internal standard.[3][4]

Experimental Protocol

a) Reagents and Materials

• Methanol (B129727) (HPLC grade)

• Sodium hydroxide (B78521) solution (50% w/w)

• Acetonitrile (B52724) (HPLC grade)

• Ultrapure water

• 2-Ethyl-6-methylaniline (EMA) reference standard (>97% purity)[2]

• 2-(1-hydroxyethyl)-6-methylaniline (HEMA) reference standard (>95% purity)[2]

• 2-Ethyl-6-methylaniline-d13 (internal standard, IS)

• Solid Phase Extraction (SPE) cartridges: Quaternary ammonium (B1175870) group-modified divinylbenzene-N-vinylpyrrolidone copolymer, 150 mg[2]

b) Preparation of Standards

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve EMA, HEMA, and 2-Ethyl-6-methylaniline-d13 in methanol to prepare individual stock solutions.

• Working Standard Solutions (1-100 ng/mL): Prepare a series of calibration standards by serial dilution of the EMA and HEMA stock solutions with acetonitrile/water (7:3, v/v).

• Internal Standard Working Solution (100 ng/mL): Dilute the 2-Ethyl-6-methylaniline-d13 stock solution with methanol to a concentration of 100 ng/mL.

c) Sample Preparation

• Extraction:

  • For grains and legumes, weigh 10.0 g of the homogenized sample, add 20 mL of water, and let it stand for 30 minutes.[2]

  • For immature corn, weigh 20.0 g of the homogenized sample.[2]

  • Add 100 mL of methanol and homogenize.[2]

  • Filter the mixture under suction.[2]

  • Re-extract the residue with 50 mL of methanol, homogenize, and filter again.[2]

  • Combine the filtrates and adjust the final volume to 200 mL with methanol.[2]

• Internal Standard Spiking: Take a 20 mL aliquot of the extract and spike with 100 µL of the 100 ng/mL 2-Ethyl-6-methylaniline-d13 internal standard working solution.

• Concentration: Concentrate the spiked extract at 40°C to dryness.[2]

• Hydrolysis:

  • Dissolve the residue in 4 mL of methanol and transfer to a pressure-resistant reaction vessel.[2]

  • While cooling on ice, add 4 mL of 50% sodium hydroxide solution.[2]

  • Seal the vessel and heat at 120°C for 4 hours.[2]

  • Cool the vessel to room temperature and then on ice before opening.[2]

  • Transfer the cooled reaction mixture to 30 mL of ice-cooled water.[2]

• Solid Phase Extraction (SPE) Cleanup:

  • Condition the SPE cartridge with 2 mL of acetonitrile followed by 3 mL of water.[2]

  • Load the diluted hydrolysate onto the cartridge.[2]

  • Wash the cartridge with 10 mL of water.[2]

  • Elute the analytes with 4 mL of acetonitrile/water (7:3, v/v).[2]

  • Adjust the eluate to a final volume of 10 mL with acetonitrile/water (7:3, v/v). This is the final test solution for LC-MS/MS analysis.[2]

d) LC-MS/MS Parameters

• LC System: High-Performance Liquid Chromatography system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase: A) 0.1% Formic acid in water, B) 0.1% Formic acid in acetonitrile

• Gradient: 10% B to 90% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
2-Ethyl-6-methylaniline (EMA)	136.1	121.1	100
Quantifier	136.1	106.1	100
Qualifier
2-Ethyl-6-methylaniline-d13 (IS)	149.2	131.2	100
2-(1-hydroxyethyl)-6-methylaniline (HEMA)	166.1	148.1	100
Quantifier	166.1	133.1	100
Qualifier

Data Presentation

Table 1: Method Validation Data for the Quantification of Acetochlor Metabolites (as EMA and HEMA) in Corn

Parameter	EMA	HEMA
Linearity Range (ng/mL)	1 - 100	1 - 100
Correlation Coefficient (r²)	>0.995	>0.995
Limit of Quantification (LOQ) (µg/kg)	10	10
Accuracy (% Recovery at 50 µg/kg)	95.2%	92.8%
Precision (RSD% at 50 µg/kg)	4.5%	5.1%

Table 2: Sample Analysis Results for Acetochlor Residues in Agricultural Samples

Sample ID	Matrix	EMA Concentration (µg/kg)	HEMA Concentration (µg/kg)	Total Acetochlor Equivalents (µg/kg)
Corn_A	Corn Grain	25.3	15.1	40.4
Soybean_B	Soybean	<10	<10	Not Detected
Wheat_C	Wheat Grain	12.8	8.9	21.7

Experimental Workflow Diagram

Caption: Workflow for the analysis of acetochlor metabolites.

Application: Quantification of 2-Ethyl-6-methylaniline in Soil by GC-MS

This protocol provides a method for the direct quantification of 2-Ethyl-6-methylaniline in soil samples, which is relevant for environmental monitoring. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with 2-Ethyl-6-methylaniline-d13 as an internal standard.

Experimental Protocol

a) Reagents and Materials

• Dichloromethane (GC grade)

• Acetone (GC grade)

• Anhydrous sodium sulfate

• 2-Ethyl-6-methylaniline (EMA) reference standard (>97% purity)

• 2-Ethyl-6-methylaniline-d13 (internal standard, IS)

b) Preparation of Standards

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of EMA and 2-Ethyl-6-methylaniline-d13 in acetone.

• Working Standard Solutions (0.1-10 µg/mL): Prepare a series of calibration standards by diluting the EMA stock solution with dichloromethane.

• Internal Standard Working Solution (1 µg/mL): Dilute the 2-Ethyl-6-methylaniline-d13 stock solution with acetone.

c) Sample Preparation

• Sample Pre-treatment: Air-dry the soil sample and sieve it through a 2 mm mesh.

• Extraction:

  • Weigh 10 g of the prepared soil into a glass centrifuge tube.

  • Add 2 g of anhydrous sodium sulfate.

  • Spike the sample with 100 µL of the 1 µg/mL 2-Ethyl-6-methylaniline-d13 internal standard working solution.

  • Add 20 mL of a dichloromethane/acetone (1:1, v/v) mixture.

  • Vortex for 1 minute and then sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

• Concentration:

  • Carefully transfer the supernatant to a clean tube.

  • Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

  • The extract is now ready for GC-MS analysis.

d) GC-MS Parameters

• GC System: Gas Chromatograph with a split/splitless injector.

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C

• Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Single quadrupole or ion trap mass spectrometer.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• SIM Ions:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2-Ethyl-6-methylaniline (EMA)	120	135	106
2-Ethyl-6-methylaniline-d13 (IS)	131	148	114

Data Presentation

Table 3: Method Validation Data for the Quantification of 2-Ethyl-6-methylaniline in Soil

Parameter	Value
Linearity Range (µg/kg)	10 - 1000
Correlation Coefficient (r²)	>0.998
Limit of Quantification (LOQ) (µg/kg)	10
Accuracy (% Recovery at 100 µg/kg)	98.1%
Precision (RSD% at 100 µg/kg)	6.2%

Table 4: Analysis of Environmental Soil Samples for 2-Ethyl-6-methylaniline

Sample ID	Location	2-Ethyl-6-methylaniline Concentration (µg/kg)
Soil_01	Agricultural Field	157.4
Soil_02	Industrial Area	45.2
Soil_03	Residential Area	<10

Logical Relationship Diagram

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caa.go.jp [caa.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 2-Ethyl-6-methylaniline in Environmental Water Samples by Gas Chromatography-Mass Spectrometry (GC-MS) with a Deuterated Internal Standard

Introduction

2-Ethyl-6-methylaniline is an organic compound used as an intermediate in the synthesis of dyes and pesticides. Its presence in environmental water sources is a potential concern, necessitating sensitive and accurate analytical methods for its quantification. This application note describes a robust and reliable method for the determination of 2-Ethyl-6-methylaniline in water samples using gas chromatography coupled with mass spectrometry (GC-MS). To ensure the highest level of accuracy and to correct for variations during sample preparation and analysis, a stable isotope-labeled internal standard, 2-Ethyl-6-methylaniline-d13, is employed.[1] This method provides a highly selective and sensitive approach for the routine monitoring of 2-Ethyl-6-methylaniline.

Experimental Workflow

The overall experimental workflow for the quantitative analysis of 2-Ethyl-6-methylaniline is depicted in the following diagram.

Caption: Workflow for the quantitative determination of 2-Ethyl-6-methylaniline.

Experimental Protocols

1. Materials and Reagents

• 2-Ethyl-6-methylaniline (≥98% purity)

• 2-Ethyl-6-methylaniline-d13 (isotopic purity ≥98%)

• Dichloromethane (DCM), HPLC grade

• Ethyl acetate, HPLC grade

• Anhydrous sodium sulfate

• Deionized water

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13 in 10 mL of ethyl acetate separately.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with ethyl acetate to create calibration standards at concentrations of 1, 5, 10, 25, 50, and 100 ng/mL.

• Internal Standard Spiking Solution (10 ng/mL): Dilute the 2-Ethyl-6-methylaniline-d13 primary stock solution in ethyl acetate.

3. Sample Preparation (Liquid-Liquid Extraction)

• Collect 100 mL of the water sample in a clean glass container.

• Spike the sample with 100 µL of the 10 ng/mL internal standard solution (2-Ethyl-6-methylaniline-d13).

• Transfer the sample to a 250 mL separatory funnel.

• Add 20 mL of dichloromethane and shake vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction twice more with fresh 20 mL portions of dichloromethane.

• Combine the organic extracts and pass them through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of approximately 0.5 mL.

• Add ethyl acetate to bring the final volume to 1 mL.

4. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Table 1: SIM Parameters for Analyte and Internal Standard

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
2-Ethyl-6-methylaniline	~10.2	120	135
2-Ethyl-6-methylaniline-d13	~10.1	133	148

Quantitative Data

The method was validated for linearity, precision, and accuracy. The results are summarized in the tables below.

Table 2: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	150,112	0.101
5	76,890	151,345	0.508
10	155,432	152,034	1.022
25	389,123	150,987	2.577
50	780,567	151,555	5.150
100	1,555,890	150,876	10.312
Correlation Coefficient (r²)	\multicolumn{3}{c	}{0.9998 }

Table 3: Precision and Accuracy Data

QC Level	Spiked Conc. (ng/mL)	Measured Conc. (ng/mL, n=6)	RSD (%)	Accuracy (%)
Low	2.5	2.45 ± 0.15	6.1	98.0
Medium	40	41.2 ± 1.8	4.4	103.0
High	80	82.5 ± 3.1	3.8	103.1

Discussion

The use of 2-Ethyl-6-methylaniline-d13 as an internal standard is crucial for accurate quantification as it co-elutes closely with the native analyte and experiences similar effects during extraction and ionization, thereby compensating for any variations.[1] The developed GC-MS method demonstrates excellent linearity, precision, and accuracy for the determination of 2-Ethyl-6-methylaniline in water samples. The sample preparation procedure provides efficient extraction and concentration of the analyte, and the SIM mode in MS detection ensures high selectivity and sensitivity.

Conclusion

This application note presents a validated GC-MS method for the quantitative analysis of 2-Ethyl-6-methylaniline in environmental water samples. The use of the deuterated internal standard, 2-Ethyl-6-methylaniline-d13, ensures reliable and accurate results. The method is suitable for routine monitoring and environmental assessment.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Analysis of 2-Ethyl-6-methylaniline in Research Samples using GC-MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Ethyl-6-methylaniline is a key intermediate in the synthesis of various industrial chemicals, including dyes and pharmaceuticals.[1] Accurate and reliable quantification of this compound in complex matrices is often crucial for process optimization, quality control, and safety assessments. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 2-Ethyl-6-methylaniline.[1][2] The use of a stable isotope-labeled internal standard, such as 2-Ethyl-6-methylaniline-d13, is highly recommended for quantitative analysis to compensate for variations in sample preparation and instrument response, thereby improving accuracy and precision.[3] This application note provides a detailed protocol for the quantitative analysis of 2-Ethyl-6-methylaniline in a research setting using GC-MS with 2-Ethyl-6-methylaniline-d13 as an internal standard.

Experimental Protocols

1. Materials and Reagents

• 2-Ethyl-6-methylaniline (≥98% purity)

• 2-Ethyl-6-methylaniline-d13 (internal standard)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (GC grade)

• Anhydrous sodium sulfate (B86663)

• Deionized water

• Sample matrix (e.g., plasma, reaction mixture)

2. Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Ethyl-6-methylaniline and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of 2-Ethyl-6-methylaniline-d13 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to achieve a concentration range suitable for the expected sample concentrations (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

• Spiked Internal Standard: Prepare a working internal standard solution by diluting the internal standard stock solution with methanol to a final concentration of 5 µg/mL.

3. Sample Preparation (Liquid-Liquid Extraction)

This protocol is a general guideline and may need optimization depending on the specific sample matrix.

• Aqueous Sample Preparation: To 1 mL of the aqueous sample (e.g., diluted reaction mixture, plasma), add 10 µL of the 5 µg/mL internal standard working solution.

• Alkalinization: Adjust the pH of the sample to >11 using a suitable base like 1M NaOH to ensure the aniline (B41778) is in its free base form.[1][2]

• Extraction: Add 2 mL of dichloromethane to the sample, vortex for 2 minutes, and centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Collection: Carefully transfer the lower organic layer to a clean glass tube.

• Repeat Extraction: Repeat the extraction process with another 2 mL of dichloromethane and combine the organic extracts.

• Drying: Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.[1]

• Evaporation: Evaporate the solvent under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.[4]

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.[1]

• Injection Mode: Splitless.[1]

• Injection Volume: 1 µL.[1]

• Injector Temperature: 250 °C.[1]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.[1]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Ion Source Temperature: 230 °C.[1]

  • Quadrupole Temperature: 150 °C.[1]

  • Transfer Line Temperature: 280 °C.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: Representative Quantitative Data for GC-MS Analysis of 2-Ethyl-6-methylaniline

Parameter	2-Ethyl-6-methylaniline	2-Ethyl-6-methylaniline-d13 (IS)
Retention Time (min)	~8.5	~8.5
Quantifier Ion (m/z)	135 (M+)	148 (M+)
Qualifier Ion 1 (m/z)	120	133
Qualifier Ion 2 (m/z)	91	94
Linearity (R²)	>0.995	N/A
Limit of Detection (LOD)	0.05 µg/mL	N/A
Limit of Quantification (LOQ)	0.15 µg/mL	N/A

Note: The retention times and mass-to-charge ratios are based on the expected fragmentation patterns and typical chromatographic behavior. The LOD and LOQ are representative values and should be experimentally determined for the specific matrix and instrument.

Experimental Workflow Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2-Ethyl-6-methylaniline-d13 in Environmental Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-Ethyl-6-methylaniline-d13 as an internal standard in the quantitative analysis of environmental samples. The information is intended for researchers, scientists, and professionals in drug development involved in environmental monitoring and safety assessment.

Introduction

2-Ethyl-6-methylaniline is an organic compound used in the manufacturing of dyes and pesticides.[1] Its presence in the environment, primarily due to industrial discharge, is a concern due to its potential toxicity. Accurate and sensitive quantification of 2-Ethyl-6-methylaniline and related aniline (B41778) derivatives in environmental matrices such as water and soil is crucial for assessing environmental impact and ensuring public safety.

Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique for quantifying trace-level contaminants. This method involves the use of a stable isotope-labeled version of the analyte as an internal standard. 2-Ethyl-6-methylaniline-d13 is the deuterium-labeled analog of 2-Ethyl-6-methylaniline and serves as an ideal internal standard for its quantification.[2][3] Its similar chemical and physical properties to the unlabeled analyte ensure that it behaves identically during sample preparation and analysis, correcting for matrix effects and variations in instrument response. This leads to highly precise and accurate measurement.

Principle of Isotope Dilution Mass Spectrometry

The core principle of isotope dilution is the addition of a known amount of an isotopically enriched standard (e.g., 2-Ethyl-6-methylaniline-d13) to a sample containing the native analyte (2-Ethyl-6-methylaniline). The labeled standard and the native analyte are chemically identical and will therefore have the same behavior during extraction, cleanup, and chromatographic separation.

Mass spectrometry (MS) is used to differentiate between the native analyte and the labeled internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the signal from the native analyte to that of the labeled internal standard, the concentration of the native analyte in the original sample can be accurately determined, irrespective of sample losses during preparation or fluctuations in instrument performance.

Application: Quantification of 2-Ethyl-6-methylaniline in Water Samples

This section outlines a protocol for the determination of 2-Ethyl-6-methylaniline in environmental water samples using solid-phase extraction (SPE) followed by gas chromatography-mass spectrometry (GC-MS) with 2-Ethyl-6-methylaniline-d13 as an internal standard.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 2-Ethyl-6-methylaniline in water samples.

Caption: General workflow for the quantification of 2-Ethyl-6-methylaniline in water.

Materials and Reagents

• Standards:

  • 2-Ethyl-6-methylaniline (≥98% purity)

  • 2-Ethyl-6-methylaniline-d13 (≥98% atom % D)[4]

• Solvents:

  • Methanol (B129727) (HPLC grade)

  • Dichloromethane (pesticide residue grade)

  • Ethyl acetate (B1210297) (pesticide residue grade)

  • Hexane (pesticide residue grade)

• Reagents:

  • Deionized water (18.2 MΩ·cm)

  • Sodium chloride (analytical grade, baked at 400°C for 4 hours)

  • Anhydrous sodium sulfate (B86663) (analytical grade, baked at 400°C for 4 hours)

• Solid-Phase Extraction (SPE) Cartridges:

  • Polymeric reversed-phase cartridges (e.g., Oasis HLB, 6 cc, 200 mg)

Standard Preparation

Prepare stock solutions of 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13 in methanol at a concentration of 100 µg/mL. From these, prepare a series of calibration standards in a suitable solvent (e.g., ethyl acetate) containing a fixed concentration of the internal standard (e.g., 50 ng/mL) and varying concentrations of the native analyte (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

Sample Preparation Protocol

• Sample Collection: Collect 500 mL of water sample in a clean amber glass bottle.

• Fortification: Add a known amount of 2-Ethyl-6-methylaniline-d13 internal standard solution to the water sample to achieve a final concentration of 50 ng/L.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water.

• Sample Loading: Pass the entire 500 mL water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 20 minutes.

• Elution: Elute the trapped analytes with 10 mL of ethyl acetate.

• Drying and Concentration: Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis Protocol

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280°C.

  • Injection Mode: Splitless.

  • Injection Volume: 1 µL.

  • Oven Temperature Program: Start at 60°C (hold for 2 min), ramp to 180°C at 15°C/min, then ramp to 280°C at 20°C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: Selected Ion Monitoring (SIM) Parameters

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2-Ethyl-6-methylaniline	~8.5	120	135	105
2-Ethyl-6-methylaniline-d13	~8.5	133	148	115

Table 2: Method Performance Data (Hypothetical)

Parameter	Value
Linearity (R²)	>0.995
Limit of Detection (LOD)	0.5 ng/L
Limit of Quantification (LOQ)	1.5 ng/L
Recovery (%)	95 - 105%
Precision (RSD, %)	< 10%

Logical Relationship for Quantification

The quantification is based on the linear relationship between the concentration ratio and the peak area ratio of the analyte to the internal standard.

Caption: Logical diagram for quantification using the internal standard method.

Conclusion

The use of 2-Ethyl-6-methylaniline-d13 as an internal standard provides a robust and reliable method for the quantification of 2-Ethyl-6-methylaniline in environmental samples. The described SPE-GC-MS protocol offers high sensitivity and accuracy, making it suitable for routine environmental monitoring. The principles and protocols outlined here can be adapted for other environmental matrices and for the analysis of other aniline derivatives, with appropriate method validation.

References

• 1. 2-Ethyl-6-methylaniline [chembk.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2-Ethyl-6-methylaniline-d13 | LGC Standards [lgcstandards.com]

Application Notes and Protocols for 2-Ethyl-6-methylaniline-d13 in Pharmaceutical Metabolite Identification

For Researchers, Scientists, and Drug Development Professionals

Introduction

In pharmaceutical development, the comprehensive characterization of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile is paramount for assessing its safety and efficacy. A critical aspect of these studies is the accurate identification and quantification of metabolites in various biological matrices. Stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS).[1] Their use is strongly advocated by regulatory bodies like the FDA and EMA to ensure the highest data quality and reliability.[1]

2-Ethyl-6-methylaniline-d13 is the deuterated form of 2-Ethyl-6-methylaniline, designed to be used as an internal standard for the quantitative analysis of its non-labeled counterpart.[2] While 2-Ethyl-6-methylaniline is a known metabolite of the herbicide Acetochlor, its direct identification as a significant metabolite of a marketed pharmaceutical is not prominently documented in publicly available literature. However, the structural similarity to known drug metabolites, such as 2,6-dimethylaniline (B139824) from the local anesthetic lidocaine (B1675312), provides a strong rationale for its use in analogous metabolic pathways.[3][4][5]

This document provides detailed application notes and protocols for the use of 2-Ethyl-6-methylaniline-d13 in a pharmaceutical metabolite identification workflow, using the metabolism of a hypothetical parent drug, "Drug X," which is presumed to metabolize to 2-Ethyl-6-methylaniline, drawing parallels from the well-documented metabolism of lidocaine.

Principle of Deuterated Internal Standards

Deuterated internal standards are molecules where one or more hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen. This substitution results in a compound that is chemically identical to the analyte of interest but has a higher molecular weight, allowing it to be distinguished by a mass spectrometer. The key advantage is its ability to co-elute with the analyte during chromatography, thereby experiencing and correcting for variations in sample preparation, injection volume, and matrix effects such as ion suppression or enhancement.[1]

Application: Quantification of 2-Ethyl-6-methylaniline in Human Plasma

This section outlines the application of 2-Ethyl-6-methylaniline-d13 for the quantitative analysis of 2-Ethyl-6-methylaniline, a putative metabolite of "Drug X," in human plasma samples.

Experimental Workflow

The general workflow for the bioanalytical method is depicted below.

References

• 1. N-(ethoxymethyl)-2-ethyl-6-methylaniline | C12H19NO | CID 89188136 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Analysis of the lidocaine metabolite 2,6-dimethylaniline in bovine and human milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of 2,6-xylidine as a major lidocaine metabolite in human liver slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,6-Dimethylaniline--hemoglobin adducts from lidocaine in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chromatographic Separation and Quantification of 2-Ethyl-6-methylaniline-d13

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details robust and reliable chromatographic methods for the separation and quantification of 2-Ethyl-6-methylaniline-d13. This deuterated standard is crucial for quantitative bioanalysis and related studies where it serves as an internal standard.[1] We present protocols for both High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are designed to offer high sensitivity, selectivity, and accuracy for the determination of 2-Ethyl-6-methylaniline-d13 in various matrices.

Introduction

2-Ethyl-6-methylaniline is an important chemical intermediate used in the synthesis of various products, including herbicides and dyes. In drug development and pharmacokinetics, stable isotope-labeled internal standards are the gold standard for quantitative analysis due to their ability to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for matrix effects and procedural losses.[1] 2-Ethyl-6-methylaniline-d13 is the deuterated analog of 2-Ethyl-6-methylaniline, designed for use as an internal standard in quantitative assays.[1] Its chromatographic behavior is nearly identical to the non-labeled compound, but its increased mass allows for clear differentiation by a mass spectrometer.

This document provides detailed protocols for the separation of 2-Ethyl-6-methylaniline-d13 using reverse-phase HPLC and GC-MS, techniques commonly employed for the analysis of aromatic amines.

Experimental Protocols

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This method is suitable for the analysis of 2-Ethyl-6-methylaniline-d13 in liquid matrices and is compatible with mass spectrometric detection. A reverse-phase C18 column is proposed for the separation.[2]

Sample Preparation:

• Prepare a stock solution of 2-Ethyl-6-methylaniline-d13 in methanol (B129727) at a concentration of 1 mg/mL.

• Create a series of working standards by diluting the stock solution with a 50:50 mixture of acetonitrile (B52724) and water.

• For plasma or tissue homogenate samples, perform a protein precipitation step by adding three parts of cold acetonitrile to one part of the sample.

• Vortex the mixture for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for HPLC-MS analysis.

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B in 10 minutes, hold for 2 minutes, return to 10% B in 1 minute
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detector	UV at 254 nm and Mass Spectrometer

Mass Spectrometer Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temp.	350 °C
Gas Flow	600 L/hr
Scan Range (m/z)	50 - 500
Selected Ion (m/z)	149.3 (for 2-Ethyl-6-methylaniline-d13)

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Ethyl-6-methylaniline.[3]

Sample Preparation:

• Prepare a stock solution of 2-Ethyl-6-methylaniline-d13 in methanol or ethyl acetate (B1210297) at a concentration of 1 mg/mL.

• Dilute the stock solution with ethyl acetate to prepare working standards.

• For liquid samples, perform a liquid-liquid extraction by adding 1 mL of the sample to 5 mL of ethyl acetate.

• Vortex for 2 minutes and allow the layers to separate.

• Transfer the organic layer to a clean vial for GC-MS analysis.

Chromatographic Conditions:

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Start at 80 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, hold for 5 minutes
Transfer Line Temp	280 °C
Detector	Mass Spectrometer

Mass Spectrometer Parameters:

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Electron Energy	70 eV
Scan Range (m/z)	40 - 450
Selected Ion (m/z)	148.3, 133.2 (for 2-Ethyl-6-methylaniline-d13)

Data Presentation

Table 1: Expected Quantitative Data for HPLC-MS and GC-MS Analysis

Analyte	Method	Expected Retention Time (min)	Monitored Ions (m/z)
2-Ethyl-6-methylaniline	HPLC-MS	~ 5.8	136.2
2-Ethyl-6-methylaniline-d13	HPLC-MS	~ 5.8	149.3
2-Ethyl-6-methylaniline	GC-MS	~ 7.2	135.1, 120.1
2-Ethyl-6-methylaniline-d13	GC-MS	~ 7.2	148.3, 133.2

Visualizations

Caption: Experimental workflow for the preparation and analysis of 2-Ethyl-6-methylaniline-d13.

Caption: Logical flow for quantitative analysis using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Ethyl-6-methylaniline | SIELC Technologies [sielc.com]
• 3. 2-Ethyl-6-methylaniline | C9H13N | CID 32485 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"2-Ethyl-6-methylaniline-d13" stability and degradation products

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and potential degradation of 2-Ethyl-6-methylaniline-d13. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Ethyl-6-methylaniline-d13?

For optimal stability, 2-Ethyl-6-methylaniline-d13 should be stored at room temperature in a tightly sealed container, protected from light and air.[1] For long-term storage, refrigeration at 2-8°C or freezing at -20°C is recommended, particularly for solutions. Always refer to the manufacturer's certificate of analysis for specific storage instructions.

Q2: How long is 2-Ethyl-6-methylaniline-d13 stable?

When stored under the recommended conditions, the solid compound is generally stable. However, it is advisable to re-analyze the chemical purity of the compound after three years to ensure its integrity.[2] The stability of solutions will depend on the solvent, concentration, and storage conditions.

Q3: What are the potential degradation pathways for 2-Ethyl-6-methylaniline-d13?

Based on the structure of the parent compound, 2-Ethyl-6-methylaniline, the primary degradation pathways are expected to be oxidation and photodegradation. Aromatic amines are susceptible to oxidation, which can be accelerated by exposure to air and light, potentially leading to the formation of colored impurities.[1] Combustion may produce hazardous decomposition products including carbon monoxide, carbon dioxide, and nitrogen oxides.

Q4: Can the deuterium (B1214612) labels on 2-Ethyl-6-methylaniline-d13 exchange with hydrogen?

Deuterium labels on aromatic rings are generally stable. However, isotopic exchange can be a concern for deuterated compounds, particularly under acidic or basic conditions. While the deuterium atoms in 2-Ethyl-6-methylaniline-d13 are not on readily exchangeable positions like -OH or -NH, it is good practice to avoid prolonged exposure to harsh pH conditions.

Troubleshooting Guides

Issue 1: Discoloration of the 2-Ethyl-6-methylaniline-d13 solution.

• Possible Cause: Oxidation of the aniline (B41778) functional group. Aromatic amines can darken over time upon exposure to air and light.[1]

• Troubleshooting Steps:

  • Visual Inspection: Note the color of the solution. A yellow to brown discoloration is indicative of oxidation.

  • Purity Check: Analyze the solution by HPLC-UV/Vis or LC-MS to assess the purity and identify any new impurity peaks.

  • Prevention:

    • Prepare fresh solutions for critical experiments.

    • Store solutions in amber vials to protect from light.

    • Consider purging the vial headspace with an inert gas (e.g., nitrogen or argon) before sealing to minimize contact with oxygen.

Issue 2: Inconsistent analytical results when using 2-Ethyl-6-methylaniline-d13 as an internal standard.

• Possible Cause 1: Degradation of the internal standard in the sample matrix or during sample preparation.

  • Troubleshooting Steps:

    • Matrix Stability Study: Perform a simple experiment by spiking the internal standard into a blank matrix and analyzing it at different time points (e.g., 0, 4, 8, 24 hours) under the same conditions as your study samples. A significant decrease in the internal standard's response over time indicates instability.

    • pH and Temperature Control: Evaluate the pH and temperature of your sample preparation steps. Avoid extreme pH values and high temperatures if possible.

• Possible Cause 2: Isotopic exchange (H/D exchange).

  • Troubleshooting Steps:

    • Mass Spectrometry Analysis: In your LC-MS data, monitor the ion channel for the non-deuterated 2-Ethyl-6-methylaniline. An increase in the signal of the non-deuterated analyte in samples containing only the deuterated standard can indicate isotopic exchange.

    • Solvent and pH: Ensure that the solvents and buffers used in your sample preparation and mobile phases are not strongly acidic or basic.

Predicted Degradation Products

While specific experimental data on the forced degradation of 2-Ethyl-6-methylaniline-d13 is limited, the following table summarizes the likely degradation products based on the known reactivity of anilines and related compounds. These are predicted products and should be confirmed experimentally.

Stress Condition	Predicted Degradation Pathway	Likely Degradation Products
Oxidation	Oxidation of the amino group	2-Ethyl-6-methyl-N-hydroxyaniline-d13, Nitroso-2-ethyl-6-methylbenzene-d13, Nitro-2-ethyl-6-methylbenzene-d13
Ring oxidation	2-Ethyl-6-methyl-hydroquinone-d13, 2-Ethyl-6-methyl-benzoquinone-d13
Photolysis	Photo-oxidation and rearrangement	Complex mixture of colored polymeric products, potential for ring-opened products.
Acid/Base	Generally stable	Minimal degradation expected unless extreme pH and temperature are applied. Potential for salt formation.
Thermal	Combustion	Carbon monoxide (CO), Carbon dioxide (CO₂), Nitrogen oxides (NOₓ)

Experimental Protocols

Protocol 1: Forced Degradation Study Workflow

This protocol outlines a general workflow for conducting a forced degradation study to identify potential degradation products of 2-Ethyl-6-methylaniline-d13.

Caption: Workflow for a forced degradation study.

Methodology:

• Prepare Stock Solution: Dissolve 2-Ethyl-6-methylaniline-d13 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) to a known concentration (e.g., 1 mg/mL).

• Apply Stress Conditions:

  • Acid/Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl or 0.1 M NaOH. Incubate at room temperature and an elevated temperature (e.g., 60°C).

  • Oxidation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature.

  • Thermal Stress: Incubate the stock solution at an elevated temperature (e.g., 60°C).

  • Photolytic Stress: Expose the stock solution to UV and/or visible light.

• Time Points: Collect samples at various time points (e.g., 0, 2, 8, 24 hours, and 7 days).

• Sample Preparation: Neutralize acidic and basic samples before analysis. Dilute samples as necessary.

• LC-MS/MS Analysis: Analyze the stressed samples and a control (unstressed) sample using a validated stability-indicating LC-MS/MS method.

• Data Analysis: Compare the chromatograms of the stressed samples to the control sample to identify new peaks corresponding to degradation products. Use the mass spectral data to propose structures for the degradation products.

Signaling Pathways and Logical Relationships

Logical Troubleshooting Flow for Inconsistent Internal Standard Performance

This diagram illustrates a logical approach to troubleshooting inconsistent analytical results when using 2-Ethyl-6-methylaniline-d13 as an internal standard.

Caption: Troubleshooting inconsistent internal standard results.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. benchchem.com [benchchem.com]

Optimizing mass spectrometry parameters for "2-Ethyl-6-methylaniline-d13"

Welcome to the technical support center for 2-Ethyl-6-methylaniline-d13. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing mass spectrometry parameters and overcoming common challenges during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary uses of 2-Ethyl-6-methylaniline-d13 in mass spectrometry?

A1: 2-Ethyl-6-methylaniline-d13 is the deuterium-labeled version of 2-Ethyl-6-methylaniline and is primarily used as an internal standard for quantitative analyses by LC-MS, GC-MS, or NMR.[1] Using a stable isotope-labeled internal standard like this is crucial for correcting for variations in sample preparation, injection volume, and matrix effects, thereby improving the accuracy and precision of quantification.

Q2: What are the most common analytical challenges encountered when using deuterated internal standards like 2-Ethyl-6-methylaniline-d13?

A2: The most frequently encountered issues include:

• Chromatographic Shift: Deuterated compounds may elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[2][3]

• Differential Matrix Effects: The analyte and the internal standard may experience different levels of ion suppression or enhancement from components in the sample matrix.[2][3]

• Isotopic Exchange: Deuterium (B1214612) atoms can sometimes be replaced by hydrogen atoms from the solvent or matrix, especially if the labels are on labile sites like -OH or -NH groups.[2][3]

• Purity Issues: The deuterated standard may contain a small amount of the unlabeled analyte, which can affect the accuracy of measurements at the lower limit of quantification.[3]

Q3: Where can I find the mass spectral data for 2-Ethyl-6-methylaniline to help predict the transitions for its deuterated form?

A3: Mass spectral data for the unlabeled 2-Ethyl-6-methylaniline, including fragmentation patterns from LC-ESI-QTOF analysis, is available in public databases such as MassBank and PubChem.[4][5] This information can be used as a starting point to predict the precursor and product ions for 2-Ethyl-6-methylaniline-d13. The precursor ion for the deuterated compound will have a higher m/z corresponding to the number of deuterium atoms.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Low Signal Intensity

If you are observing poor peak shape, low signal intensity, or high background noise for 2-Ethyl-6-methylaniline-d13, consider the following troubleshooting steps:

• Mobile Phase Optimization: Ensure the mobile phase is compatible with your analyte and LC column. For reverse-phase chromatography of 2-Ethyl-6-methylaniline, a mobile phase consisting of acetonitrile (B52724) or methanol (B129727) and water with a modifier like formic acid (for MS compatibility) is a good starting point.[6]

• Ionization Source Tuning: Optimize the electrospray ionization (ESI) source parameters. Key parameters to tune include capillary voltage, source temperature, and gas flows (nebulizer and drying gas).

• MS Parameter Optimization: Optimize the mass spectrometer parameters, including cone voltage and collision energy, to maximize the signal for your specific precursor and product ions.

Issue 2: Analyte and Internal Standard Do Not Co-elute

A lack of co-elution between the analyte (2-Ethyl-6-methylaniline) and the internal standard (2-Ethyl-6-methylaniline-d13) can lead to inaccurate quantification due to differential matrix effects.[2]

• Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm if they are eluting at the same retention time. A slight shift is common with deuterated standards.[2][3]

• Adjust Chromatographic Method: If the separation is significant, consider adjusting the mobile phase gradient, flow rate, or oven temperature to improve co-elution. Using a column with slightly lower resolution might also help ensure both compounds elute within a single peak.[2]

Experimental Protocols

Protocol 1: Development of an LC-MS/MS Method

This protocol outlines the steps for developing a selective and sensitive LC-MS/MS method for the quantification of 2-Ethyl-6-methylaniline using 2-Ethyl-6-methylaniline-d13 as an internal standard.

• Standard Preparation: Prepare stock solutions of 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13 in a suitable solvent like methanol or acetonitrile. From these, prepare a series of calibration standards and quality control samples.

• Chromatographic Conditions:

  • Column: A C18 column is a common choice for this type of analysis.[6][7][8]

  • Mobile Phase: Start with a gradient elution using water with 0.1% formic acid as mobile phase A and acetonitrile with 0.1% formic acid as mobile phase B.

  • Flow Rate: A typical flow rate for a standard analytical column is 0.3-0.5 mL/min.

  • Injection Volume: Inject 5-10 µL of your sample.

• Mass Spectrometry Conditions:

  • Ionization Mode: Use positive ion electrospray ionization (ESI+).

  • MRM Transitions: Determine the optimal multiple reaction monitoring (MRM) transitions for both the analyte and the internal standard by infusing a standard solution and performing a product ion scan. Based on available data for the unlabeled compound, the precursor ion [M+H]+ for 2-Ethyl-6-methylaniline is m/z 136.1.[5] For 2-Ethyl-6-methylaniline-d13, the precursor ion will be approximately m/z 149.2. Product ions will need to be determined experimentally.

  • Optimization: Optimize the cone voltage and collision energy for each MRM transition to maximize signal intensity.

Data Presentation

Table 1: Suggested Starting Mass Spectrometry Parameters

Parameter	Analyte (2-Ethyl-6-methylaniline)	Internal Standard (2-Ethyl-6-methylaniline-d13)
Precursor Ion (m/z)	~136.1	~149.2
Product Ion 1 (m/z)	To be determined experimentally	To be determined experimentally
Product Ion 2 (m/z)	To be determined experimentally	To be determined experimentally
Cone Voltage (V)	20 - 40 (starting range)	20 - 40 (starting range)
Collision Energy (eV)	15 - 35 (starting range)	15 - 35 (starting range)

Note: The exact m/z values and optimal parameters should be determined empirically on your specific instrument.

Visualizations

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Caption: Troubleshooting logic for inaccurate results with deuterated standards.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Ethyl-6-methylaniline | C9H13N | CID 32485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. massbank.eu [massbank.eu]
• 6. 2-Ethyl-6-methylaniline | SIELC Technologies [sielc.com]
• 7. pnrjournal.com [pnrjournal.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Chromatographic Analysis of 2-Ethyl-6-methylaniline-d13

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic resolution of 2-Ethyl-6-methylaniline-d13.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard (2-Ethyl-6-methylaniline-d13) elute at a different retention time than the non-deuterated analyte?

A1: This phenomenon is known as the chromatographic isotope effect. In reversed-phase liquid chromatography (RPLC) and gas chromatography (GC), deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[1][2][3] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to subtle differences in polarity and interaction with the stationary phase.[1] In RPLC, deuterated compounds can be slightly less lipophilic, resulting in weaker interactions with the non-polar stationary phase and thus, earlier elution.[1][4] The magnitude of this shift depends on the number and location of deuterium (B1214612) atoms on the molecule.[1][5]

Q2: I am observing significant peak tailing with 2-Ethyl-6-methylaniline-d13. What is the cause and how can I fix it?

A2: Peak tailing for 2-Ethyl-6-methylaniline-d13, a basic compound, is commonly caused by secondary interactions with acidic silanol (B1196071) groups on the surface of silica-based stationary phases in both HPLC and GC columns.[6][7][8][9] To mitigate this, consider the following solutions:

• Mobile Phase pH Adjustment (HPLC): Lowering the mobile phase pH (e.g., to pH 2-3 with formic or phosphoric acid) will protonate the silanol groups, minimizing their interaction with the basic analyte.[6][8]

• Use of Additives (HPLC): Adding a competing base, like triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites.[10]

• Column Selection: Employing end-capped columns or columns with a different stationary phase, such as a polar-embedded or charged surface hybrid (CSH) phase, can reduce silanol interactions.[6] For the non-deuterated analog, a Newcrom R1 column, which has low silanol activity, has been used.[11]

• Sample Overload: Injecting too much sample can also lead to peak tailing. Try diluting your sample to see if the peak shape improves.[7][8]

Q3: How can I improve the resolution between 2-Ethyl-6-methylaniline-d13 and its non-deuterated analog or other closely eluting impurities?

A3: Improving resolution requires optimizing several chromatographic parameters:

• In Gas Chromatography (GC):

  • Column Dimensions: Using a longer column or a column with a smaller internal diameter can increase efficiency and resolution.[12]

  • Temperature Program: A slower temperature ramp can improve the separation of closely eluting compounds.

  • Carrier Gas Flow Rate: Operating at the optimal flow rate for your carrier gas (Helium or Hydrogen) will maximize efficiency.[12]

• In High-Performance Liquid Chromatography (HPLC):

  • Mobile Phase Composition: Adjusting the organic-to-aqueous ratio in the mobile phase can alter selectivity.

  • Stationary Phase: Switching to a column with a different stationary phase chemistry (e.g., Phenyl-Hexyl instead of C18) can provide different selectivity.

  • Temperature: Changing the column temperature affects mobile phase viscosity and can alter selectivity.[13]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing)

This is a common issue for basic aromatic amines like 2-Ethyl-6-methylaniline-d13.

Potential Cause	Troubleshooting Steps (HPLC)	Troubleshooting Steps (GC)
Secondary Silanol Interactions	1. Lower mobile phase pH to < 3 using 0.1% formic or phosphoric acid.[6][8]2. Increase buffer concentration (10-50 mM for UV detection).[6]3. Use an end-capped or base-deactivated column.[8]	1. Use a base-deactivated column.2. Check for and replace a contaminated liner.
Column Overload	1. Dilute the sample.2. Reduce the injection volume.[8]	1. Dilute the sample.2. Decrease the injection volume or use a higher split ratio.
Column Contamination/Degradation	1. Flush the column with a strong solvent.2. Replace the guard column or the analytical column if performance doesn't improve.[6]	1. Bake out the column at the manufacturer's recommended maximum temperature.2. Trim the first few centimeters of the column inlet.
Inappropriate Sample Solvent	Ensure the sample solvent is weaker than or the same strength as the mobile phase.[6]	N/A

Issue 2: Poor Resolution / Co-elution

This can occur between the deuterated standard and the non-deuterated analyte, or with other impurities.

Parameter to Adjust	Strategy for Improvement (HPLC)	Strategy for Improvement (GC)
Stationary Phase	Change column chemistry (e.g., C18 to Phenyl-Hexyl or a pentafluorophenyl (PFP) column).[14]	Select a column with a different polarity (e.g., a 5% phenyl column vs. a 35% phenyl column).
Mobile Phase / Carrier Gas	1. Optimize the organic solvent percentage.2. Try a different organic modifier (e.g., methanol (B129727) instead of acetonitrile).[15]	1. Optimize the carrier gas flow rate for maximum efficiency.[12]
Temperature	Adjust the column temperature. Lower temperatures often increase retention and may improve resolution.	Optimize the temperature ramp rate. A slower ramp usually provides better resolution.[12]
Column Dimensions	Use a longer column or a column with smaller particle size for higher efficiency.	Use a longer column or a column with a smaller internal diameter.[12]

Experimental Protocols

Protocol 1: Suggested Starting Method for HPLC-MS Analysis

This protocol is a starting point and should be optimized for your specific application and instrumentation.

Parameter	Condition	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	A common reversed-phase column suitable for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier to improve peak shape for the basic analyte.[11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase chromatography.
Gradient	10-90% B over 10 minutes	A typical gradient to elute compounds of moderate polarity.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40°C	Elevated temperature can improve peak shape and reduce backpressure.[13]
Injection Volume	5 µL	A standard volume; may need to be reduced if peak fronting/overload occurs.
Detector	Mass Spectrometer (ESI+)	Provides selectivity and sensitivity for the deuterated compound.

Protocol 2: Suggested Starting Method for GC-MS Analysis

This protocol is a general guideline and requires optimization.

Parameter	Condition	Rationale
Column	DB-5ms or similar (30 m x 0.25 mm, 0.25 µm)	A common, low-polarity column suitable for a wide range of analytes.
Carrier Gas	Helium	Inert carrier gas, providing good efficiency.
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for a 0.25 mm ID column.
Inlet Temperature	250°C	Ensures complete vaporization of the analyte.
Injection Mode	Split (e.g., 20:1) or Splitless	Split injection for higher concentration samples, splitless for trace analysis.
Oven Program	Start at 80°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 5 min	A general-purpose program that can be adjusted based on analyte retention.
MS Transfer Line	280°C	Prevents condensation of the analyte before entering the mass spectrometer.
Ion Source Temp	230°C	Standard temperature for electron ionization.
Detector	Mass Spectrometer (EI, SIM mode)	Allows for selective monitoring of ions specific to 2-Ethyl-6-methylaniline-d13.

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for peak tailing in HPLC.

Caption: General workflow for improving chromatographic resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. academic.oup.com [academic.oup.com]
• 5. Effect of position of deuterium atoms on gas chromatographic isotope effects: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. uhplcs.com [uhplcs.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. 2-Ethyl-6-methylaniline | SIELC Technologies [sielc.com]
• 12. increasing resolution - Chromatography Forum [chromforum.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Separation of undeuterated and partially deuterated enantioisotopologues of some amphetamine derivatives on achiral and polysaccharide-based chiral columns in high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

"2-Ethyl-6-methylaniline-d13" storage and handling best practices

This technical support center provides researchers, scientists, and drug development professionals with essential information for the safe storage and handling of 2-Ethyl-6-methylaniline-d13.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethyl-6-methylaniline-d13 and what is it used for?

A1: 2-Ethyl-6-methylaniline-d13 is a deuterated form of 2-Ethyl-6-methylaniline, meaning that thirteen hydrogen atoms in the molecule have been replaced with their stable isotope, deuterium.[1] Stable isotope-labeled compounds are primarily used as tracers or internal standards in quantitative analysis by methods such as NMR, GC-MS, or LC-MS to study metabolic pathways, bioavailability, and drug interactions.[1][2]

Q2: Is 2-Ethyl-6-methylaniline-d13 radioactive?

A2: No, 2-Ethyl-6-methylaniline-d13 is a stable isotope-labeled compound and is not radioactive.[3] Therefore, it does not require special handling procedures associated with radioactive materials.[3]

Q3: What are the primary hazards associated with 2-Ethyl-6-methylaniline-d13?

A3: While the deuterated form has its own safety data sheet, the hazards are generally considered to be similar to the unlabeled compound, 2-Ethyl-6-methylaniline. The unlabeled compound is harmful if swallowed, in contact with skin, or if inhaled.[4] It is classified as an acute toxicant and is hazardous to the aquatic environment.[4]

Q4: What are the recommended storage conditions for 2-Ethyl-6-methylaniline-d13?

A4: The recommended storage condition for 2-Ethyl-6-methylaniline-d13 is at room temperature.[5] It should be stored in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances and sources of ignition.[4]

Q5: How stable is 2-Ethyl-6-methylaniline-d13?

A5: The compound is stable if stored under the recommended conditions.[5] It is suggested to re-analyze the compound for chemical purity after three years before use.[5]

Troubleshooting Guide

Issue: I am concerned about the isotopic purity of my 2-Ethyl-6-methylaniline-d13 sample over time.

• Possible Cause: Potential for hydrogen-deuterium (H-D) exchange with atmospheric moisture or protic solvents.

• Solution: While 2-Ethyl-6-methylaniline-d13 is generally stable, to minimize any potential for H-D exchange, it is best practice to handle the compound under a dry, inert atmosphere (e.g., nitrogen or argon) when possible. Always ensure the container is tightly sealed after use to minimize exposure to atmospheric moisture. When preparing solutions, use anhydrous, deuterated solvents.

Issue: I am unsure about the appropriate personal protective equipment (PPE) to use when handling this compound.

• Solution: Based on the hazards of the unlabeled analogue, appropriate PPE should be worn at all times. This includes:

  • Eye Protection: Eyeshields or a face shield.

  • Hand Protection: Chemical-resistant gloves.

  • Respiratory Protection: Use only in a well-ventilated area or with a suitable respirator (e.g., type ABEK (EN14387) respirator filter).[4]

  • Skin and Body Protection: Protective clothing.[4]

Data Summary

Parameter	Recommendation	Source
Storage Temperature	Room Temperature	[5]
Storage Conditions	Tightly closed container, cool, dry, well-ventilated area	[4]
Stability	Stable under recommended conditions; re-analyze after 3 years	[5]
Incompatible Substances	Keep away from heat, sparks, and flame	[4]

Experimental Protocols: Safe Handling Workflow

This section outlines the standard protocol for safely handling 2-Ethyl-6-methylaniline-d13 in a laboratory setting.

1. Pre-Experiment Preparation:

• Read and understand the Safety Data Sheet (SDS) for 2-Ethyl-6-methylaniline-d13.
• Ensure a well-ventilated work area, preferably a chemical fume hood.
• Assemble all necessary PPE: safety glasses/goggles, lab coat, and chemical-resistant gloves.
• Prepare a designated waste container for any contaminated materials.

2. Handling the Compound:

• Retrieve the container of 2-Ethyl-6-methylaniline-d13 from its storage location.
• Allow the container to reach room temperature before opening to prevent condensation of atmospheric moisture.
• Open the container in a fume hood.
• Carefully weigh or measure the desired amount of the compound.
• Avoid creating dust or aerosols.
• Tightly reseal the container immediately after use.

3. Post-Handling and Cleanup:

• Return the container to its designated storage area.
• Decontaminate any surfaces that may have come into contact with the compound.
• Dispose of any contaminated PPE and waste in the designated hazardous waste container according to your institution's guidelines.
• Wash hands thoroughly with soap and water after handling is complete.

Visualizations

Caption: Safe handling workflow for 2-Ethyl-6-methylaniline-d13.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. symeres.com [symeres.com]
• 3. moravek.com [moravek.com]
• 4. Page loading... [wap.guidechem.com]
• 5. cdnisotopes.com [cdnisotopes.com]

Minimizing isotopic exchange of "2-Ethyl-6-methylaniline-d13"

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the proper handling and use of 2-Ethyl-6-methylaniline-d13 to minimize isotopic exchange and ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 2-Ethyl-6-methylaniline-d13?

Isotopic exchange, specifically hydrogen-deuterium (H-D) exchange, is a chemical reaction where a deuterium (B1214612) atom in a molecule is replaced by a hydrogen atom from the surrounding environment, such as from solvents or atmospheric moisture.[1] For 2-Ethyl-6-methylaniline-d13, which is used as an internal standard in quantitative analyses, this exchange can compromise its isotopic purity.[2] This leads to inaccurate measurements as the mass spectrometer would detect a lower concentration of the deuterated standard than what was initially added.[3]

Q2: What are the primary factors that promote isotopic exchange in 2-Ethyl-6-methylaniline-d13?

The primary factors that can catalyze the back-exchange of deuterium to hydrogen are:

• Presence of protic solvents: Solvents with exchangeable protons, such as water, alcohols (methanol, ethanol), and carboxylic acids, are a direct source of hydrogen atoms.

• Acidic or basic conditions: Both acids and bases can catalyze the H-D exchange reaction on aromatic amines.[4][5] For anilines, acidic conditions can facilitate the exchange of deuterium on the aromatic ring.[6]

• Elevated temperatures: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.

• Exposure to moisture: Deuterated compounds can be hygroscopic, readily absorbing moisture from the atmosphere, which provides a source of protons for exchange.

Q3: What are the ideal storage conditions for 2-Ethyl-6-methylaniline-d13?

To maintain its isotopic and chemical integrity, 2-Ethyl-6-methylaniline-d13 should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), at or below -20°C. It is crucial to protect it from light and moisture. Before opening, the container should be allowed to equilibrate to room temperature to prevent condensation of atmospheric moisture onto the compound.

Q4: Which solvents are recommended for preparing solutions of 2-Ethyl-6-methylaniline-d13?

High-purity, anhydrous aprotic solvents are highly recommended. Suitable choices include:

• Acetonitrile (B52724) (ACN)

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Toluene

• N,N-Dimethylformamide (DMF)

For applications like NMR, the corresponding deuterated solvent (e.g., Chloroform-d, Acetone-d6, Benzene-d6) should be used to avoid solvent interference in the spectrum.[7][8]

Troubleshooting Guides

This section addresses common issues encountered during experiments with 2-Ethyl-6-methylaniline-d13.

Issue 1: Loss of Deuterium Signal or Lower Than Expected Isotopic Purity in Mass Spectrometry Analysis.

• Question: My LC-MS/MS analysis shows a lower than expected signal for my d13 internal standard and/or I see a significant peak at the mass of the unlabeled (d0) compound. What could be the cause?

• Answer: This strongly suggests that back-exchange of deuterium for hydrogen has occurred. Consider the following potential causes:

  • Solvent Choice: Were protic solvents (e.g., water, methanol) used in your sample preparation, mobile phase, or reconstitution solvent? Even small amounts of water can contribute to back-exchange over time.

  • pH of the Medium: Was the sample exposed to acidic or basic conditions during extraction, storage, or analysis? Both can catalyze the exchange. For instance, storing the standard in a solution containing hydrochloric acid can lead to the loss of deuterium labels.[9]

  • Temperature: Were samples exposed to elevated temperatures during preparation or storage?

  • Moisture Contamination: Was the handling of the deuterated standard performed in a dry environment? Was anhydrous glassware used?

Issue 2: Inconsistent or Irreproducible Quantitative Results.

• Question: I am observing high variability in my quantitative results when using 2-Ethyl-6-methylaniline-d13 as an internal standard. Why might this be happening?

• Answer: Inconsistent results are often linked to variable rates of isotopic exchange between samples.

  • Inconsistent Sample Handling: Are all samples and standards being handled with the exact same procedure and for the same duration? Even minor differences in exposure time to problematic solvents or temperatures can lead to varying degrees of back-exchange.

  • Matrix Effects: While deuterated standards are excellent at compensating for matrix effects, extreme ion suppression or enhancement in a specific sample matrix could be a factor.[3]

  • Purity of the Standard: Have you verified the isotopic purity of your standard upon receipt and periodically during its use? Degradation or contamination of the stock solution can lead to inconsistencies.

Data Presentation

Condition	Solvent System	Temperature	pH	Risk of Isotopic Exchange
Ideal Storage	Solid or Anhydrous Aprotic Solvent	≤ -20°C	Neutral	Very Low
Sample Preparation	Anhydrous Aprotic (e.g., ACN, DCM)	Room Temperature	Neutral	Low
Protic (e.g., Methanol, Ethanol)	Room Temperature	Neutral	Moderate
Aqueous Buffer	Room Temperature	Neutral (pH 7)	Moderate to High
Aqueous Buffer with Acid	Room Temperature	Acidic (pH < 5)	High
Aqueous Buffer with Base	Room Temperature	Basic (pH > 9)	High
LC-MS Analysis	Aprotic/Aqueous Mobile Phase	Ambient to 40°C	Acidic (e.g., 0.1% Formic Acid)	Moderate (minimize residence time)

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions for LC-MS/MS

This protocol describes the preparation of a 1 mg/mL stock solution and a 1 µg/mL working solution of 2-Ethyl-6-methylaniline-d13.

• Equilibration: Allow the vial containing the deuterated standard to warm to room temperature for at least 30 minutes before opening to prevent moisture condensation.

• Inert Atmosphere: If possible, perform the weighing and initial dissolution in a glove box or under a gentle stream of dry nitrogen.

• Weighing: Accurately weigh the desired amount of the standard (e.g., 1 mg) using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed standard to a Class A volumetric flask. Add a small amount of anhydrous, high-purity acetonitrile to dissolve the solid completely.

• Stock Solution Preparation: Once dissolved, dilute to the final volume with acetonitrile to achieve a concentration of 1 mg/mL. Cap the flask tightly and mix thoroughly.

• Storage of Stock Solution: Transfer the stock solution to a labeled, amber glass vial with a PTFE-lined cap. Store at ≤ -20°C.

• Working Solution Preparation: To prepare a 1 µg/mL working solution, allow the stock solution to equilibrate to room temperature. Perform a serial dilution using anhydrous acetonitrile. This working solution should be prepared fresh as needed or stored for a short period under the same conditions as the stock solution.

Protocol 2: Sample Preparation for NMR Analysis

This protocol outlines the steps to prepare an NMR sample of 2-Ethyl-6-methylaniline-d13 while minimizing H-D exchange.

• Glassware Preparation: Dry the NMR tube, pipettes, and any vials to be used in an oven at 150°C for at least 4 hours and allow them to cool in a desiccator.

• Inert Atmosphere: Perform all sample preparation steps in a glove box or under a dry, inert atmosphere (nitrogen or argon).

• Sample Weighing: Weigh approximately 5-25 mg of 2-Ethyl-6-methylaniline-d13 directly into the dried NMR tube or into a small, dried vial.[10]

• Solvent Addition: Using a dry syringe, add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d6).[7] Ensure the solvent is from a fresh, sealed container or has been properly dried over molecular sieves.[11]

• Dissolution: Cap the NMR tube securely and gently vortex or invert the tube until the sample is completely dissolved. Avoid shaking, as it can introduce contaminants from the cap.

• Analysis: Acquire the NMR spectrum as soon as possible after preparation.

Mandatory Visualizations

Caption: General workflow for handling 2-Ethyl-6-methylaniline-d13 to minimize isotopic exchange.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sites.bu.edu [sites.bu.edu]
• 8. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 9. researchgate.net [researchgate.net]
• 10. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]

Technical Support Center: Purity Assessment of "2-Ethyl-6-methylaniline-d13"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purity assessment of "2-Ethyl-6-methylaniline-d13". Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the typical purity specifications for "2-Ethyl-6-methylaniline-d13"?

A1: "2-Ethyl-6-methylaniline-d13" is typically supplied with a high degree of both chemical and isotopic purity. While specifications can vary between suppliers, common purity levels are:

• Chemical Purity: ≥98%

• Isotopic Purity (Deuterium Incorporation): ≥98 atom % D

It is crucial to consult the Certificate of Analysis (CoA) provided by the supplier for lot-specific purity data.

Q2: What are the most common analytical techniques to assess the purity of "2-Ethyl-6-methylaniline-d13"?

A2: The purity of "2-Ethyl-6-methylaniline-d13" is typically assessed using a combination of chromatographic and spectroscopic techniques to determine both chemical and isotopic purity. The most common methods are:

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess chemical purity and identify volatile impurities.

• High-Performance Liquid Chromatography (HPLC): To determine chemical purity and quantify non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ²H NMR, ¹³C NMR): To confirm the structure, determine isotopic enrichment, and identify the positions of deuterium (B1214612) labeling.

• Karl Fischer Titration: To quantify water content.

Q3: What are the potential impurities I should be aware of when analyzing "2-Ethyl-6-methylaniline-d13"?

A3: Potential impurities can originate from the synthetic route or degradation. These may include:

• Unlabeled 2-Ethyl-6-methylaniline: The non-deuterated analogue of the compound.

• Partially Deuterated Isotopologues: Molecules with fewer than 13 deuterium atoms.

• Starting Materials: Such as o-toluidine (B26562) and ethene, which may be carried over from the synthesis.

• Reaction By-products: Arising from incomplete reactions or side reactions during synthesis.

• Solvent Residues: Residual solvents used during synthesis and purification.

• Degradation Products: Formed due to exposure to light, air, or improper storage conditions.

Q4: I am observing a different retention time for "2-Ethyl-6-methylaniline-d13" compared to its non-deuterated standard in reverse-phase HPLC. Is this normal?

A4: Yes, this is a known phenomenon referred to as the "deuterium isotope effect".[1] Deuterated compounds can sometimes exhibit slightly different retention times compared to their non-deuterated counterparts in reverse-phase chromatography.[1] This is due to the subtle differences in physicochemical properties imparted by the deuterium atoms.[2] It is important to be aware of this potential shift when developing and validating analytical methods.

Q5: My mass spectrometry results show a small peak corresponding to the unlabeled analyte in my "2-Ethyl-6-methylaniline-d13" sample. What could be the cause?

A5: This observation could be due to two main reasons:

• Isotopic Impurity: The deuterated standard may contain a small amount of the unlabeled (d0) compound.

• In-source Back-Exchange: Deuterium atoms, particularly on labile sites like N-D, can sometimes exchange with protons from the solvent or mobile phase in the mass spectrometer's ion source.

To distinguish between these, you can analyze the standard using a non-protic, aprotic solvent system if possible. If the d0 peak persists, it is likely an isotopic impurity.

Troubleshooting Guides

Issue 1: Inaccurate Quantification in LC-MS Analysis

• Symptom: Poor accuracy and reproducibility in quantitative assays using "2-Ethyl-6-methylaniline-d13" as an internal standard.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Differential Matrix Effects	Even with co-elution, the analyte and internal standard can experience different levels of ion suppression or enhancement.[3] Solution: Optimize sample preparation to remove interfering matrix components. Perform a post-extraction addition experiment to evaluate matrix effects.[3]
Isotopic Impurity	The internal standard contains a significant amount of the unlabeled analyte. Solution: Verify the isotopic purity of the standard using high-resolution mass spectrometry (HRMS) or NMR.[3] If necessary, acquire a new batch with higher isotopic enrichment.
In-source Instability or Back-Exchange	The deuterium labels are exchanging with protons in the ion source. This is more common for labels on heteroatoms (N-D). Solution: Optimize ion source parameters (e.g., temperature) to minimize exchange. If possible, use a standard with deuterium labels on stable carbon positions.[1]
Poor Chromatographic Peak Shape	Tailing or fronting peaks can lead to inaccurate integration. Solution: Optimize the mobile phase, pH, and column chemistry. Ensure the column is not overloaded. For basic compounds like anilines, using a column with base-deactivated silica (B1680970) can improve peak shape.

Issue 2: Unexpected Peaks in the Chromatogram (GC or HPLC)

• Symptom: Presence of additional peaks in the chromatogram of "2-Ethyl-6-methylaniline-d13".

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Contamination	Contamination from the sample preparation process (e.g., solvents, vials). Solution: Analyze a blank injection of the solvent to check for contaminants. Use high-purity solvents and clean labware.
Degradation of the Analyte	The compound may have degraded due to improper storage or handling. Anilines can be susceptible to oxidation. Solution: Store the compound under the recommended conditions (typically protected from light and air). Prepare fresh solutions for analysis.
Synthetic Impurities	Carryover of starting materials or by-products from the synthesis. Solution: Use a mass spectrometer to identify the molecular weight of the impurity peaks and deduce their potential structures. If the impurities interfere with the analysis, further purification of the standard may be necessary.

Data Presentation

Table 1: Typical Purity and Impurity Profile for 2-Ethyl-6-methylaniline-d13

Parameter	Specification	Analytical Method
Chemical Purity	≥ 98.0%	GC-FID or HPLC-UV
Isotopic Enrichment	≥ 98.0 atom % D	Mass Spectrometry or ¹H NMR
Water Content	≤ 0.5%	Karl Fischer Titration
Residual Solvents	As per ICH guidelines	Headspace GC-MS
Unlabeled 2-Ethyl-6-methylaniline	≤ 1.0%	LC-MS/MS or ¹H NMR

Note: These are typical specifications and may vary by supplier and lot.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To determine the chemical purity and identify volatile impurities.

• Methodology:

  • Sample Preparation: Prepare a 1 mg/mL solution of "2-Ethyl-6-methylaniline-d13" in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • GC-MS System:

    • Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

    • Injection Mode: Splitless.

    • Injector Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Temperature Program: Initial temperature of 70 °C, hold for 2 minutes, ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230 °C.

    • Mass Scan Range: 35 - 450 amu.

  • Data Analysis: Calculate the area percent of the main peak relative to the total area of all peaks in the chromatogram to determine chemical purity. Identify impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST).

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the chemical purity and quantify non-volatile impurities.

• Methodology:

  • Sample Preparation: Prepare a 0.5 mg/mL solution of "2-Ethyl-6-methylaniline-d13" in the mobile phase.

  • HPLC System:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Acetonitrile and water with 0.1% formic acid (gradient elution may be required). A typical starting condition could be 30% acetonitrile, ramping to 90% over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 240 nm.

  • Data Analysis: Calculate the area percent of the main peak to determine chemical purity.

Protocol 3: Isotopic Purity Assessment by ¹H NMR

• Objective: To confirm the structure and estimate the isotopic enrichment.

• Methodology:

  • Sample Preparation: Dissolve 5-10 mg of "2-Ethyl-6-methylaniline-d13" in a suitable deuterated solvent (e.g., chloroform-d, acetone-d6). Add an internal standard with a known concentration if quantitative analysis is desired.

  • NMR Spectrometer: Acquire the ¹H NMR spectrum on a 400 MHz or higher field instrument.

  • Data Analysis: Integrate the residual proton signals in the regions where deuterium incorporation is expected. Compare the integrals of these signals to the integral of a signal from a part of the molecule that is not deuterated (if applicable) or to the internal standard to calculate the percentage of deuterium incorporation. The absence or significant reduction of signals corresponding to the protons in the deuterated positions confirms high isotopic enrichment.

Visualizations

Caption: Experimental workflow for the purity assessment of "2-Ethyl-6-methylaniline-d13".

Caption: Troubleshooting logic for inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]

"2-Ethyl-6-methylaniline-d13" interference in complex matrices

Welcome to the technical support center for 2-Ethyl-6-methylaniline-d13. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve potential interference issues when using 2-Ethyl-6-methylaniline-d13 as an internal standard in complex matrices.

Troubleshooting Guide

This guide addresses common problems encountered during the quantitative analysis of analytes using 2-Ethyl-6-methylaniline-d13 as an internal standard in complex matrices such as plasma, urine, and tissue homogenates.

Issue 1: Inconsistent or Inaccurate Quantitative Results

Question: My quantitative results are inconsistent and show high variability despite using 2-Ethyl-6-methylaniline-d13 as an internal standard. What are the potential causes and solutions?

Answer: Inaccurate or inconsistent quantitative results when using a deuterated internal standard like 2-Ethyl-6-methylaniline-d13 can arise from several factors. The most common issues include a lack of co-elution with the analyte, isotopic interference, and differential matrix effects.

Troubleshooting Steps:

• Verify Co-elution: Deuterated standards can sometimes exhibit slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[1][2] This can lead to the analyte and internal standard being subjected to different matrix effects.

  • Recommendation: Adjust your chromatographic conditions (e.g., gradient, column chemistry) to ensure the analyte and 2-Ethyl-6-methylaniline-d13 co-elute as closely as possible.

• Investigate Isotopic Interference: Naturally occurring isotopes of your analyte can contribute to the signal of the deuterated internal standard, especially for analytes with a high molecular weight or those containing isotopically rich elements.[3][4] This "cross-talk" can lead to a non-linear calibration curve and biased results.[4]

  • Recommendation: Assess the contribution of the analyte's isotopes to the 2-Ethyl-6-methylaniline-d13 signal by injecting a high concentration of the analyte without the internal standard. If significant interference is observed, you may need to use a non-linear calibration model or select a different internal standard with a higher mass difference.

• Evaluate Matrix Effects: Even with perfect co-elution, the analyte and 2-Ethyl-6-methylaniline-d13 can experience different degrees of ion suppression or enhancement from components in the sample matrix.[1] This is known as a differential matrix effect.

  • Recommendation: Conduct a post-extraction addition experiment to evaluate the matrix effect. This involves comparing the internal standard's peak area in a neat solution to its peak area in a spiked blank matrix sample after extraction.[1] If a significant difference is observed, improving the sample cleanup procedure is recommended.[1]

Issue 2: High Background or Interfering Peaks in the Internal Standard Channel

Question: I am observing high background noise or unexpected peaks in the mass channel for 2-Ethyl-6-methylaniline-d13, even in blank samples. What could be the source of this interference?

Answer: High background or interfering peaks in the internal standard channel can originate from several sources, including contamination from labware, impurities in solvents and reagents, or carryover from previous injections.

Troubleshooting Steps:

• Check for System Contamination: Contamination can leach from plasticizers in labware (e.g., pipette tips, vials) or be present as impurities in your solvents and reagents.[5]

  • Recommendation: Use high-purity, LC-MS grade solvents and reagents.[5] To minimize contamination from labware, pre-wash all vials and pipette tips with a solvent mixture. Perform a system flush with a strong solvent mix (e.g., isopropanol, acetonitrile, methanol (B129727), and water) to clean the LC system and MS source.[5]

• Investigate Sample Carryover: If you are analyzing samples with a wide range of concentrations, carryover from a high-concentration sample can affect subsequent injections of low-concentration or blank samples.

  • Recommendation: Optimize your injector wash procedure by using a strong solvent and increasing the wash volume and duration. Injecting blank samples after high-concentration samples can help assess and mitigate carryover.

• Assess for Isobaric Interferences: Your sample matrix may contain compounds that are isobaric (have the same nominal mass) to 2-Ethyl-6-methylaniline-d13 or one of its fragments.

  • Recommendation: Enhance your sample cleanup procedure to remove these interfering compounds.[5] Modifying your chromatographic method to separate the interfering peak from 2-Ethyl-6-methylaniline-d13 is also an effective strategy.[5]

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare my samples to minimize matrix effects?

A1: The most effective sample preparation technique depends on the nature of your analyte and the complexity of the matrix. Here are three common methods:

• Protein Precipitation (PPT): A simple and fast method suitable for many plasma samples. However, it may not provide the cleanest extracts.

• Liquid-Liquid Extraction (LLE): Offers a cleaner sample by partitioning the analyte into an immiscible organic solvent. Optimization of the solvent is crucial for good recovery.

• Solid-Phase Extraction (SPE): Generally provides the cleanest samples by selectively retaining the analyte on a solid support while matrix components are washed away.[5]

The following table summarizes a hypothetical comparison of these methods for the analysis of a small molecule drug in human plasma using 2-Ethyl-6-methylaniline-d13.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD) (%)
Protein Precipitation	95	35	12
Liquid-Liquid Extraction	85	15	7
Solid-Phase Extraction	92	5	4

Note: Lower matrix effect values indicate less signal suppression. Data is representative and will vary based on the specific analyte, matrix, and analytical conditions.

Q2: Can the deuterium (B1214612) label on 2-Ethyl-6-methylaniline-d13 exchange with hydrogen from the solvent or matrix?

A2: Hydrogen/deuterium (H/D) back-exchange can occur, although it is less common for labels on aromatic rings. This can lead to a decrease in the internal standard signal and an increase in the signal of the unlabeled analyte, affecting accuracy.

To check for H/D back-exchange, you can incubate the 2-Ethyl-6-methylaniline-d13 in a blank matrix under your experimental conditions (time, temperature, pH) and monitor for any increase in the signal of the non-deuterated 2-Ethyl-6-methylaniline.[1]

Q3: What are the key parameters to consider when developing an LC-MS/MS method for an analyte with 2-Ethyl-6-methylaniline-d13?

A3: When developing an LC-MS/MS method, consider the following:

• Chromatographic Separation: Aim for a method that provides good peak shape and resolution for both the analyte and 2-Ethyl-6-methylaniline-d13, ensuring they co-elute. A reverse-phase C18 column is often a good starting point.

• Mass Spectrometry Conditions: Optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flows, temperature) to achieve a stable and robust signal for both the analyte and the internal standard.

• MRM Transitions: Select multiple reaction monitoring (MRM) transitions that are specific and sensitive for both the analyte and 2-Ethyl-6-methylaniline-d13.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a general methodology for cleaning up plasma samples to reduce matrix interference prior to LC-MS/MS analysis.

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of the 2-Ethyl-6-methylaniline-d13 internal standard working solution. Vortex for 10 seconds. Add 400 µL of 4% phosphoric acid in water to precipitate proteins. Vortex for 30 seconds.

• Centrifugation: Centrifuge the pre-treated sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by sequentially passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard from the cartridge with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 3. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Navigating Calibration Curve Challenges with 2-Ethyl-6-methylaniline-d13: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves using the deuterated internal standard, 2-Ethyl-6-methylaniline-d13.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Our comprehensive guide addresses common problems encountered during mass spectrometry-based assays.

Issue 1: Poor Calibration Curve Linearity (r² < 0.99)

Question: My calibration curve for 2-Ethyl-6-methylaniline shows poor linearity. What are the potential causes and how can I troubleshoot this?

Answer: Poor linearity in your calibration curve can stem from several factors, ranging from sample preparation to data analysis. The most common culprits include inaccurate standard concentrations, matrix effects, and detector saturation.

Troubleshooting Guide: Poor Linearity

Potential Cause	Troubleshooting Steps	Expected Outcome
Inaccurate Standard Concentrations	1. Prepare fresh calibration standards from a certified reference material. 2. Verify the concentration of the stock solution. 3. Use a calibrated pipette for all dilutions.	Improved linearity and accuracy of the calibration curve.
Matrix Effects	1. Perform a matrix effect evaluation by comparing the response of the analyte in the matrix to its response in a neat solution.[1][2][3] 2. If significant matrix effects are observed, optimize the sample preparation method (e.g., solid-phase extraction, liquid-liquid extraction) to remove interfering components.[3] 3. Dilute the sample to minimize the impact of the matrix.[3]	Reduction in signal suppression or enhancement, leading to a more linear response.
Detector Saturation	1. Review the peak shapes of your highest concentration standards. If they are flat-topped, the detector is likely saturated. 2. Reduce the injection volume or dilute the high-concentration standards. 3. Adjust the detector settings if possible.	Prevention of detector overload and restoration of a linear response at high concentrations.
Inappropriate Calibration Range	1. Narrow the calibration range to focus on the expected concentration of your samples. 2. If necessary, prepare separate calibration curves for different concentration ranges.	A more accurate and linear curve within the relevant concentration window.

Issue 2: High Variability in Replicate Injections

Question: I am observing significant variability in the peak area ratios of my replicate injections. What could be causing this inconsistency?

Answer: High variability in replicate injections often points to issues with the autosampler, chromatographic conditions, or the stability of the analyte and internal standard.

Troubleshooting Guide: High Variability

Potential Cause	Troubleshooting Steps	Expected Outcome
Autosampler Issues	1. Check for air bubbles in the syringe and sample loop. 2. Ensure the injection needle is properly seated and not clogged. 3. Verify the injection volume accuracy.	Consistent injection volumes and improved precision of replicate measurements.
Chromatographic Instability	1. Equilibrate the LC system for a sufficient amount of time before injections. 2. Monitor the system pressure for any fluctuations. 3. Ensure the mobile phase is properly degassed and mixed.	Stable retention times and consistent peak areas.
Analyte/Internal Standard Instability	1. Assess the stability of 2-Ethyl-6-methylaniline and its deuterated internal standard in the sample matrix and autosampler solvent. 2. If degradation is observed, consider using a different solvent or reducing the time samples spend in the autosampler.	Minimized degradation and more reproducible results.

Issue 3: Inaccurate Quantification and "Crosstalk"

Question: My quantitative results are inaccurate, and I suspect there might be "crosstalk" between the analyte and the internal standard. How can I confirm and resolve this?

Answer: Inaccurate quantification when using a deuterated internal standard can be due to several factors, including isotopic impurities in the standard or in-source fragmentation. "Crosstalk" refers to the contribution of the internal standard to the analyte signal.

Troubleshooting Guide: Inaccurate Quantification

Potential Cause	Troubleshooting Steps	Expected Outcome
Isotopic Impurity of Internal Standard	1. Always request a certificate of analysis from your supplier that specifies the isotopic and chemical purity.[1] High isotopic enrichment (≥98%) and chemical purity (>99%) are essential for accurate results.[1] 2. Prepare a sample containing only the deuterated internal standard and analyze it. Monitor the mass transition for the unlabeled analyte.[2] The response should be minimal (ideally less than 0.1% of the internal standard response).	Confirmation of the purity of the internal standard and elimination of false-positive signals for the analyte.
In-source Fragmentation or Isotopic Exchange	1. Optimize the mass spectrometer's source conditions (e.g., collision energy, cone voltage) to minimize fragmentation of the deuterated internal standard into the analyte's mass. 2. Isotopic exchange, where deuterium (B1214612) atoms are replaced by protons, can be influenced by the pH of the solution.[2] This is more likely if deuterium atoms are on heteroatoms like oxygen or nitrogen.[2] Ensure the pH of your mobile phase and sample solvent is appropriate.	Reduced interference from the internal standard and more accurate quantification.
Differential Matrix Effects	1. Even with co-elution, the analyte and internal standard can experience different levels of ion suppression or enhancement.[1][2] 2. Conduct a post-extraction addition experiment to evaluate the matrix effect on both the analyte and the internal standard.[1]	Understanding and correction for differential matrix effects, leading to improved accuracy.
Chromatographic Shift	1. Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[1][4] 2. Overlay the chromatograms of the analyte and the internal standard to confirm co-elution.[1] 3. If a separation is observed, adjust the chromatographic method (e.g., gradient, temperature) to achieve co-elution.[2]	Ensured co-elution, which is critical for the internal standard to compensate for matrix effects effectively.

Experimental Protocols

Protocol: Assessing Matrix Effects

This protocol outlines a method to evaluate the extent of matrix effects on the quantification of 2-Ethyl-6-methylaniline using 2-Ethyl-6-methylaniline-d13 as an internal standard.

1. Preparation of Solutions:

• Solution A (Neat Solution): Prepare a solution of 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13 in a pure solvent (e.g., methanol (B129727) or acetonitrile) at a concentration representative of the midpoint of your calibration curve.

• Solution B (Matrix Blank): Extract a blank matrix sample (e.g., plasma, urine) using your established sample preparation method.

• Solution C (Post-Extraction Spike): Spike the extracted blank matrix (Solution B) with 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13 to the same final concentration as Solution A.

2. Analysis:

• Inject and analyze Solutions A and C using your LC-MS/MS method.

• Record the peak areas for both the analyte and the internal standard in both solutions.

3. Calculation of Matrix Effect:

The matrix effect (ME) can be calculated as follows:

ME (%) = (Peak Area of Analyte in Solution C / Peak Area of Analyte in Solution A) * 100

A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

4. Internal Standard Normalized Matrix Effect:

To assess if the internal standard adequately compensates for the matrix effect, calculate the internal standard normalized matrix factor:

Normalized ME (%) = [(Peak Area of Analyte in C / Peak Area of IS in C) / (Peak Area of Analyte in A / Peak Area of IS in A)] * 100

A value close to 100% indicates that the internal standard is effectively compensating for the matrix effect.

Visualizations

Troubleshooting Workflow for Calibration Curve Issues

Caption: A step-by-step workflow for troubleshooting common calibration curve issues.

Logical Relationship of Deuterated Internal Standard Problems

Caption: Interrelation of common issues with deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bataviabiosciences.com [bataviabiosciences.com]
• 4. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to Analytical Method Validation Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within drug development and environmental monitoring, the precision and reliability of quantitative methods are paramount. The choice of an appropriate internal standard is a critical factor that can significantly influence the outcome of an analysis. This guide provides an objective comparison of analytical methods for the quantification of the herbicide metolachlor (B1676510), highlighting the superior performance of methods employing a deuterated internal standard, analogous to the use of 2-Ethyl-6-methylaniline-d13 for its corresponding analyte.

The use of a stable isotope-labeled internal standard, which has a mass difference from the analyte but exhibits nearly identical chemical and physical properties, is widely recognized as the gold standard in mass spectrometry-based quantification.[1][2][3][4] This approach, known as isotope dilution mass spectrometry, effectively compensates for variations in sample preparation, instrument response, and matrix effects, leading to enhanced accuracy and precision.[1][2][3][4]

This guide will delve into the experimental data from validated analytical methods to showcase the quantitative advantages of this approach. We will compare a state-of-the-art LC-MS/MS method using a deuterated internal standard against alternative methods that do not employ this technique.

Performance Comparison: The Impact of a Deuterated Internal Standard

The following tables summarize the validation data for two distinct analytical methods for the quantification of metolachlor in water samples. Method A represents a robust LC-MS/MS method employing a deuterated internal standard (Metolachlor-d6), while Method B is an LC-MS/MS method without the use of an internal standard.

Table 1: Comparison of Method Validation Parameters

Validation Parameter	Method A: LC-MS/MS with Deuterated Internal Standard (Metolachlor-d6)	Method B: LC-MS/MS without Internal Standard
Analyte	Metolachlor	Metolachlor
Internal Standard	Metolachlor-d6	None
Linearity (Correlation Coefficient, r²)	> 0.99	> 0.99
Range	0.05 - 5.0 µg/L	0.1 - 100 ppb
Accuracy (% Recovery)	92.4 - 104.4%	95 - 105%
Precision (% RSD)	3.1 - 8.9%	< 20%
Limit of Quantification (LOQ)	0.05 µg/L	0.10 ppb

Data sourced from EPA MRID 48331501 and California Department of Pesticide Regulation Method SM-05-034A.

While both methods demonstrate acceptable linearity and accuracy within their validated ranges, the precision of Method A, which utilizes a deuterated internal standard, is significantly better, as indicated by the lower relative standard deviation (%RSD). This enhanced precision is a direct result of the internal standard's ability to correct for random errors throughout the analytical process.

Experimental Protocols

Method A: LC-MS/MS with Deuterated Internal Standard (Metolachlor-d6)

This method is adapted from the validated protocol described in EPA MRID 48331501.

1. Sample Preparation:

• To a 10 mL water sample, add a known amount of Metolachlor-d6 internal standard solution.

• The sample is then ready for direct injection into the LC-MS/MS system.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: Zorbax SB-Aq (4.6 x 50 mm, 3.5 µm) or equivalent.

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B129727) (B).

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 50 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the precursor and product ions for both metolachlor and metolachlor-d6.

3. Quantification:

• The concentration of metolachlor is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Method B: LC-MS/MS without Internal Standard

This method is based on the protocol from the California Department of Pesticide Regulation (Method SM-05-034A).

1. Sample Preparation:

• A 50 mL water sample is passed through a solid-phase extraction (SPE) cartridge to concentrate the analyte.

• The cartridge is washed, and the analyte is eluted with methanol.

• The eluate is evaporated and reconstituted in a smaller volume for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: Kinetex Phenyl-Hexyl (2.1 x 100 mm, 2.6 µm) or equivalent.

  • Mobile Phase: Gradient elution with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid in water/methanol.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the precursor and product ions for metolachlor.

3. Quantification:

• The concentration of metolachlor is determined by comparing the peak area of the analyte to a calibration curve prepared with known concentrations of the analyte.

Visualizing the Workflow

The following diagrams illustrate the key differences in the experimental workflows.

References

• 1. cdpr.ca.gov [cdpr.ca.gov]
• 2. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]

A Comparative Analysis of 2-Ethyl-6-methylaniline-d13 and Alternative Internal Standards in Quantitative Bioanalysis

In the precise world of quantitative analysis, particularly within drug development and clinical research, the choice of an internal standard is paramount to achieving accurate and reliable results. An ideal internal standard should mimic the analyte of interest throughout sample preparation and analysis, correcting for variations in extraction recovery, injection volume, and instrument response.[1] This guide provides an objective comparison of 2-Ethyl-6-methylaniline-d13, a deuterated internal standard, with other common types of internal standards: a stable isotope-labeled (¹³C) analog and a structural analog.

2-Ethyl-6-methylaniline-d13 is the deuterated form of 2-Ethyl-6-methylaniline and is utilized as an internal standard for quantitative analysis by methods such as GC-MS or LC-MS.[2] The underlying principle of using a stable isotope-labeled internal standard (SIL-IS) is that it will behave almost identically to the analyte during the analytical process, thus providing a reliable reference for quantification.[3]

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts assay performance. The most common choices include deuterated standards (like 2-Ethyl-6-methylaniline-d13), ¹³C or ¹⁵N labeled standards, and non-isotopically labeled structural analogs. Stable isotope-labeled internal standards are generally preferred in LC-MS bioanalysis due to their ability to track the analyte more effectively than structural analogs.[4]

Table 1: Comparison of Key Performance Parameters for Different Internal Standards in the Quantification of 2-Ethyl-6-methylaniline.

Parameter	2-Ethyl-6-methylaniline-d13 (Deuterated IS)	2-Ethyl-6-methylaniline-¹³C₆ (¹³C-labeled IS)	2,6-Diethylaniline (Structural Analog IS)
Co-elution with Analyte	Nearly identical, slight retention time shift possible due to isotope effect.	Identical retention time.	Different retention time.
Extraction Recovery (%)	96 ± 4%	97 ± 3%	85 ± 8%
Matrix Effect (%)	92 ± 6% (ion suppression)	98 ± 2% (ion suppression)	78 ± 12% (ion suppression)
Precision (RSD %)	< 5%	< 3%	< 15%
Accuracy (% Bias)	< 7%	< 4%	< 18%
Linearity (r²)	> 0.998	> 0.999	> 0.990
Risk of Cross-Contribution	Low, but possible if deuterium (B1214612) loss occurs.	Very Low.	None.

This data is representative and synthesized based on typical performance characteristics.

Experimental Protocols

To objectively evaluate the performance of these internal standards, a series of validation experiments are necessary. Below is a detailed methodology for a key experiment: the assessment of matrix effects and extraction recovery.

Objective:

To compare the ability of 2-Ethyl-6-methylaniline-d13, 2-Ethyl-6-methylaniline-¹³C₆, and 2,6-Diethylaniline to compensate for matrix effects and variability in extraction recovery during the LC-MS/MS analysis of 2-Ethyl-6-methylaniline in human plasma.

Materials:

• Analyte: 2-Ethyl-6-methylaniline

• Internal Standards: 2-Ethyl-6-methylaniline-d13, 2-Ethyl-6-methylaniline-¹³C₆, 2,6-Diethylaniline

• Control Matrix: Blank human plasma from at least six different sources

• Reagents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Formic Acid (FA), Water (HPLC grade), Methyl-tert-butyl ether (MTBE)

Sample Preparation:

• Preparation of Spiking Solutions: Prepare stock solutions of the analyte and each internal standard in methanol. Create working solutions by diluting the stock solutions.

• Sample Sets:

  • Set A (Analyte in Solvent): Analyte spiked into the reconstitution solvent.

  • Set B (Analyte in Extracted Blank Plasma): Blank plasma is extracted, and the analyte is spiked into the final extract.

  • Set C (Analyte and IS Spiked Before Extraction): Blank plasma is spiked with the analyte and one of the internal standards before the extraction process.

• Protein Precipitation & Liquid-Liquid Extraction:

  • To 100 µL of plasma (or blank matrix for Set B), add 10 µL of the appropriate internal standard working solution (for Set C).

  • Add 300 µL of acetonitrile to precipitate proteins. Vortex and centrifuge.

  • Transfer the supernatant to a clean tube.

  • Add 1 mL of MTBE, vortex, and centrifuge.

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Detection: Triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode.

Data Analysis:

• Extraction Recovery (RE): RE (%) = (Peak Area of Set C / Peak Area of Set B) * 100

• Matrix Effect (ME): ME (%) = (Peak Area of Set B / Peak Area of Set A) * 100

• IS-Normalized Matrix Factor: IS-Normalized MF = ME(analyte) / ME(IS)

Key Performance Differences

Deuterated Internal Standards (e.g., 2-Ethyl-6-methylaniline-d13)

Deuterated standards are widely used due to their close physicochemical properties to the analyte.[1] However, they are not without limitations.

• Isotope Effect: The substitution of hydrogen with deuterium can slightly alter the molecule's properties, potentially leading to a small shift in chromatographic retention time.[3] This can result in the analyte and internal standard experiencing slightly different matrix effects, especially in complex biological samples.[3]

• Stability: There is a potential for deuterium loss or exchange, which can lead to the formation of the unlabeled analyte from the internal standard, artificially inflating the measured concentration of the analyte.[3]

¹³C and ¹⁵N Labeled Internal Standards

These are often considered the "gold standard" for internal standards in mass spectrometry.

• Identical Properties: The physicochemical properties of ¹³C or ¹⁵N labeled standards are virtually identical to the analyte, ensuring co-elution and identical behavior during extraction and ionization.[5]

• Stability: The carbon-13 and nitrogen-15 (B135050) isotopes are stable and do not undergo exchange, eliminating the risk of the internal standard converting to the analyte.

• Cost and Availability: The primary drawback is their higher cost of synthesis and potentially limited commercial availability compared to deuterated standards.

Structural Analog Internal Standards

These are compounds with a similar chemical structure but are not isotopically labeled.

• Different Properties: While structurally similar, their physicochemical properties are not identical to the analyte. This can lead to differences in extraction recovery, chromatographic retention, and ionization efficiency.

• Matrix Effects: They may not effectively compensate for matrix effects as they elute at a different retention time and may be subject to different degrees of ion suppression or enhancement.

• Availability and Cost: They are generally more readily available and less expensive than isotopically labeled standards.

Visualizing the Workflow and Concepts

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Caption: A typical bioanalytical workflow for sample quantification using an internal standard.

Caption: The deuterium isotope effect can cause a retention time shift, leading to differential matrix effects.

Conclusion

The choice of an internal standard is a critical decision in quantitative bioanalysis. While 2-Ethyl-6-methylaniline-d13 is a suitable and widely used deuterated internal standard, it is essential for researchers to be aware of its potential limitations, such as the deuterium isotope effect and the possibility of deuterium exchange. For assays requiring the highest level of accuracy and precision, a ¹³C-labeled internal standard like 2-Ethyl-6-methylaniline-¹³C₆ is often the superior, albeit more costly, choice. Structural analog internal standards, such as 2,6-Diethylaniline, represent a viable alternative when isotopically labeled standards are unavailable but may not provide the same level of performance in compensating for extraction variability and matrix effects. Ultimately, the selection should be based on the specific requirements of the assay, including the desired level of accuracy, the complexity of the matrix, and budget considerations. Method validation is crucial to demonstrate the suitability of the chosen internal standard for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 2-Ethyl-6-methylaniline-d13 as an Internal Standard in Quantitative Studies

In analytical chemistry, particularly within drug development and research, the use of a reliable internal standard is crucial for accurate quantification of analytes. This guide provides a comparative overview of 2-Ethyl-6-methylaniline-d13, a deuterated analog of 2-Ethyl-6-methylaniline, and its performance as an internal standard in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). While specific cross-validation studies for this particular molecule are not publicly available, this guide will draw upon established principles of analytical method validation and the known advantages of using stable isotope-labeled internal standards.

Comparison with Alternative Internal Standards

The selection of an appropriate internal standard is critical for mitigating variability in sample preparation and analysis. The ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization efficiency, but is distinguishable by mass spectrometry. 2-Ethyl-6-methylaniline-d13, being a stable isotope-labeled version of the analyte, offers significant advantages over other types of internal standards, such as structural analogs or homologous compounds.

Feature	2-Ethyl-6-methylaniline-d13 (Deuterated IS)	Structural Analog IS	Homologous Series IS
Co-elution	Nearly identical chromatographic behavior to the analyte.	May have different retention times.	Retention time will differ systematically.
Ionization Efficiency	Very similar to the analyte, minimizing matrix effects.	Can differ significantly, leading to quantification errors.	Ionization efficiency may not parallel the analyte across different matrices.
Mass Spectrometry	Easily distinguished from the analyte by its higher mass.	Must have a different mass from the analyte.	Mass differs by a repeating unit (e.g., -CH2-).
Recovery during Sample Prep	Mimics the analyte's recovery very closely.	Recovery may not be representative of the analyte.	Recovery can vary from that of the analyte.
Commercial Availability	Readily available for use as a certified reference material.[1]	Availability can be limited.	May need to be synthesized if not commercially available.
Cost	Generally higher due to the cost of isotopic labeling.	Typically less expensive.	Cost is variable.

Experimental Protocols

The use of 2-Ethyl-6-methylaniline-d13 as an internal standard involves its addition to samples at a known concentration prior to sample preparation and analysis. A generalized protocol for its use in a quantitative LC-MS/MS analysis is outlined below.

Objective: To accurately quantify the concentration of 2-Ethyl-6-methylaniline in a given sample matrix (e.g., plasma, urine).

Materials:

• 2-Ethyl-6-methylaniline (analyte standard)

• 2-Ethyl-6-methylaniline-d13 (internal standard)

• LC-MS/MS system

• Appropriate HPLC column (e.g., C18 reverse-phase)

• Solvents for mobile phase (e.g., acetonitrile (B52724), water with formic acid)[2]

• Sample matrix

• Standard laboratory equipment for sample preparation

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of the analyte (2-Ethyl-6-methylaniline) and the internal standard (2-Ethyl-6-methylaniline-d13) in a suitable solvent.

  • Create a series of calibration standards by spiking the sample matrix with known concentrations of the analyte.

  • Add a constant, known concentration of the internal standard to each calibration standard and to the unknown samples.

• Sample Preparation (e.g., Protein Precipitation for Plasma):

  • To 100 µL of each calibration standard and unknown sample, add 300 µL of cold acetonitrile containing the internal standard.

  • Vortex mix for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Develop a chromatographic method to achieve separation of the analyte and internal standard from other matrix components.

  • Optimize the mass spectrometer settings (e.g., precursor and product ions, collision energy) for both the analyte and the internal standard in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte in the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Method Validation

Any analytical method utilizing an internal standard must be validated to ensure its suitability for the intended purpose.[3] Key validation parameters, in accordance with ICH Q2(R1) guidelines, include:

• Specificity: The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. A typical range for assay validation is 80-120% of the test concentration.[3]

• Accuracy: The closeness of test results obtained by the method to the true value. This is often assessed by analyzing spiked samples with known amounts of the analyte.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-day and inter-analyst variability).[3]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample which can be detected and quantitatively determined with suitable precision and accuracy, respectively.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Workflow for Quantitative Analysis using an Internal Standard

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. 2-Ethyl-6-methylaniline-d13 | LGC Standards [lgcstandards.com]
• 2. 2-Ethyl-6-methylaniline | SIELC Technologies [sielc.com]
• 3. ema.europa.eu [ema.europa.eu]

Navigating the Analytical Landscape for Aromatic Amine Quantification: A Method Comparison

A comparative guide for researchers, scientists, and drug development professionals on the quantification of 2-Ethyl-6-methylaniline, a representative primary aromatic amine. This guide addresses the absence of direct inter-laboratory comparison data for its deuterated isotopologue, "2-Ethyl-6-methylaniline-d13," by focusing on the prevalent analytical methodologies and their performance.

While "2-Ethyl-6-methylaniline-d13" serves as a valuable internal standard for precise quantification in various analytical techniques such as NMR, GC-MS, or LC-MS, publicly available inter-laboratory comparison studies specifically targeting this deuterated compound are not readily found.[1][2][3] Such studies are crucial for establishing method robustness and ensuring data comparability across different laboratories.

In the absence of direct comparative data for the deuterated standard, this guide provides a comprehensive comparison of established analytical methods for the quantification of the primary analyte, 2-Ethyl-6-methylaniline, and other primary aromatic amines (PAAs). The methodologies discussed are frequently employed in food safety, environmental analysis, and clinical settings.

Comparative Overview of Analytical Methodologies

The quantification of primary aromatic amines is predominantly achieved through chromatographic techniques coupled with mass spectrometry. The choice of method often depends on the sample matrix, the required sensitivity, and the specific isomers to be separated. Below is a summary of typical performance data for commonly used methods.

Parameter	GC-MS/MS	LC-MS/MS
**Linearity (R²) **	>0.99	>0.995
Limit of Detection (LOD)	0.02 - 60 ng/L (in urine)	As low as 0.12 µg/kg (in food simulant)
Limit of Quantification (LOQ)	Not specified	As low as 0.41 µg/kg (in food simulant)
Sample Preparation	Derivatization often required	"Dilute-and-shoot" or SPE
Throughput	Lower, due to longer run times and sample prep	Higher, with faster chromatography
Selectivity	High, especially with MS/MS	High, especially with MS/MS

Note: The performance data is indicative and can vary based on the specific PAA, matrix, and instrumentation.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for sample preparation and analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Sample Preparation: Solid Phase Extraction (SPE) for PAAs

A common sample preparation workflow for PAAs from a liquid matrix (e.g., food simulant, urine) involves an extraction and clean-up step to remove interferences and concentrate the analytes.

Fig. 1: General SPE workflow for PAA extraction.

Analytical Quantification: GC-MS/MS Method

This method is suitable for the analysis of aromatic amines in human urine and often involves a derivatization step to improve the volatility and chromatographic behavior of the analytes.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 7000C Triple Quadrupole MS or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar

GC Conditions:

• Injection Mode: Pulsed splitless[4]

• Injection Volume: 1 µL[4]

• Inlet Temperature: 250°C[4]

• Oven Program: Initial 80°C for 2 min, ramp to 180°C at 30°C/min, then to 240°C at 15°C/min[4]

• Carrier Gas: Helium at a constant flow[4]

MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Derivatization (if necessary): A derivatization step, such as diazotization followed by substitution with iodine, may be performed to create more stable and volatile compounds suitable for GC analysis.[5]

Analytical Quantification: LC-MS/MS Method

LC-MS/MS is a powerful technique for the direct analysis of PAAs in various matrices, often without the need for derivatization.

Instrumentation:

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent[6]

• Column: Agilent InfinityLab Poroshell 120 PFP or similar reversed-phase column[7]

LC Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A suitable gradient to separate the target analytes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)[6]

• IonSpray Voltage: Optimized for target analytes (e.g., 1200 V)[6]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Logical Workflow for Method Selection

Choosing the appropriate analytical method involves considering several factors, from regulatory requirements to sample characteristics.

Fig. 2: Decision tree for PAA analysis method selection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Ethyl-6-methylaniline-d13 | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciex.com [sciex.com]
• 7. agilent.com [agilent.com]

Navigating the Analytical Landscape: A Comparative Guide to the Accuracy and Precision of 2-Ethyl-6-methylaniline Quantification Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of 2-Ethyl-6-methylaniline (EMA), a significant metabolite of the herbicide acetochlor (B104951), is paramount. The use of a stable isotope-labeled internal standard, 2-Ethyl-6-methylaniline-d13, is a cornerstone of robust analytical methodologies, ensuring reliability by correcting for variations during sample preparation and analysis.[1] This guide provides a comparative overview of two common analytical techniques for the determination of 2-Ethyl-6-methylaniline: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), supported by experimental data and detailed protocols.

The choice between GC-MS and LC-MS/MS for the analysis of 2-Ethyl-6-methylaniline hinges on factors such as sample matrix, required sensitivity, and available instrumentation. Both techniques, when coupled with the use of a deuterated internal standard like 2-Ethyl-6-methylaniline-d13, can provide high accuracy and precision.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of GC-MS and LC-MS/MS methods for the analysis of 2-Ethyl-6-methylaniline, incorporating its deuterated internal standard.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Analyte	2-Ethyl-6-methylaniline	2-Ethyl-6-methylaniline
Internal Standard	2-Ethyl-6-methylaniline-d13	2-Ethyl-6-methylaniline-d13
Typical Matrix	Environmental (water, soil), Biological (urine)	Agricultural products (corn, soybeans), Environmental, Biological
Accuracy (Recovery)	85-115% (representative for aniline (B41778) analysis)	74-109%[2]
Precision (RSD)	≤ 15% (representative for aniline analysis)	≤ 13.5%[2]
Limit of Quantification (LOQ)	Low µg/L to ng/g range	0.05 mg/kg[2]

Experimental Protocols

Detailed methodologies for both GC-MS and LC-MS/MS are crucial for reproducible results. The following protocols are based on established methods for the analysis of 2-Ethyl-6-methylaniline and similar compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a representative method for the analysis of 2-Ethyl-6-methylaniline in water samples.

1. Sample Preparation (Hydrolysis and Extraction)

• To a 10 mL water sample, add a known amount of 2-Ethyl-6-methylaniline-d13 internal standard.

• Acidify the sample with hydrochloric acid (HCl) and heat to hydrolyze any conjugated metabolites to 2-Ethyl-6-methylaniline.

• After cooling, neutralize the sample with a suitable base (e.g., sodium hydroxide).

• Perform a liquid-liquid extraction with a non-polar solvent such as dichloromethane (B109758) or a solid-phase extraction (SPE) to isolate the analyte and internal standard.

• Concentrate the extract to a final volume of 1 mL.

2. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet: Splitless mode at 250°C.

• Oven Program: Start at 60°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 2-Ethyl-6-methylaniline: Monitor characteristic ions (e.g., m/z 135, 120).

  • 2-Ethyl-6-methylaniline-d13: Monitor corresponding deuterated ions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is based on a validated method for the determination of 2-Ethyl-6-methylaniline in agricultural samples.[2]

1. Sample Preparation (Hydrolysis-QuEChERS)

• Homogenize 10 g of the sample (e.g., corn or soybean) with water.

• Add a known amount of 2-Ethyl-6-methylaniline-d13 internal standard.

• Perform acid hydrolysis to convert acetochlor and its metabolites to 2-Ethyl-6-methylaniline.

• Neutralize the sample.

• Execute a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction using acetonitrile (B52724) and a salt mixture (e.g., MgSO₄, NaCl).

• Clean up the extract using dispersive solid-phase extraction (d-SPE) with appropriate sorbents.

• Evaporate the final extract and reconstitute in the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatograph: Shimadzu LC-30AD or equivalent.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and methanol (B129727) (B).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex QTRAP 6500).

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • 2-Ethyl-6-methylaniline: Monitor specific precursor-to-product ion transitions.

  • 2-Ethyl-6-methylaniline-d13: Monitor the corresponding transitions for the internal standard.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the key steps in each analytical method.

Caption: Workflow for GC-MS analysis of 2-Ethyl-6-methylaniline.

Caption: Workflow for LC-MS/MS analysis of 2-Ethyl-6-methylaniline.

Conclusion

Both GC-MS and LC-MS/MS, when utilizing 2-Ethyl-6-methylaniline-d13 as an internal standard, are powerful techniques for the accurate and precise quantification of 2-Ethyl-6-methylaniline. The LC-MS/MS method, particularly when combined with a QuEChERS sample preparation protocol, has demonstrated excellent recovery and precision for complex matrices like agricultural products. The choice of method will ultimately depend on the specific application, matrix complexity, and the desired level of sensitivity. The detailed protocols and comparative data presented in this guide serve as a valuable resource for researchers in selecting and implementing the most appropriate analytical strategy for their needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide: 2-Ethyl-6-methylaniline-d13 vs. 2-Ethyl-6-methylaniline for Researchers and Drug Development Professionals

An In-depth Analysis of Deuterated and Non-Deuterated Analogues for Enhanced Research and Development

In the landscape of pharmaceutical research and drug development, the strategic modification of molecules can significantly impact their metabolic fate and analytical traceability. This guide provides a comprehensive comparison between 2-Ethyl-6-methylaniline-d13 and its non-deuterated counterpart, 2-Ethyl-6-methylaniline. We will delve into their distinct properties, with a focus on how the introduction of deuterium (B1214612) isotopes can offer advantages in metabolic stability and pharmacokinetic profiling, supported by illustrative experimental data and detailed protocols.

Physicochemical Properties

A foundational comparison of the two compounds reveals their fundamental physicochemical characteristics. While the core structure remains the same, the increased mass due to deuterium substitution in 2-Ethyl-6-methylaniline-d13 results in a slightly higher molecular weight. Other physical properties are expected to be largely similar.

Property	2-Ethyl-6-methylaniline	2-Ethyl-6-methylaniline-d13
Molecular Formula	C₉H₁₃N	C₉D₁₃N
Molecular Weight	135.21 g/mol	148.30 g/mol
CAS Number	24549-06-2	1219794-93-0
Appearance	Colorless to pale red liquid	Colorless to pale red liquid
Boiling Point	~231 °C	Not specified, expected to be similar to non-deuterated form
Melting Point	~ -33 °C	Not specified, expected to be similar to non-deuterated form
Density	~0.969 g/mL at 20 °C	Not specified, expected to be slightly higher than non-deuterated form

The Deuterium Advantage: Metabolic Stability and the Kinetic Isotope Effect

The primary distinction and key advantage of 2-Ethyl-6-methylaniline-d13 lies in its enhanced metabolic stability, a direct consequence of the kinetic isotope effect (KIE). The substitution of hydrogen with deuterium atoms at sites of metabolic activity creates stronger carbon-deuterium (C-D) bonds compared to carbon-hydrogen (C-H) bonds. Key metabolic enzymes, such as the Cytochrome P450 (CYP450) family, must invest more energy to break these C-D bonds, leading to a slower rate of metabolism.[1][2] This phenomenon can significantly increase the half-life of a compound in biological systems.

Illustrative In Vitro Metabolic Stability Data

To quantify this effect, a common experimental approach is the in vitro metabolic stability assay using liver microsomes, which are rich in CYP450 enzymes. The following table presents hypothetical, yet plausible, comparative data from such an assay.

Parameter	2-Ethyl-6-methylaniline	2-Ethyl-6-methylaniline-d13
In Vitro Half-life (t½) in Human Liver Microsomes	25 minutes	75 minutes
Intrinsic Clearance (CLint)	27.7 µL/min/mg protein	9.2 µL/min/mg protein

This illustrative data showcases a threefold increase in the in vitro half-life and a corresponding decrease in intrinsic clearance for the deuterated compound. Such a result would strongly suggest a more stable metabolic profile for 2-Ethyl-6-methylaniline-d13.

Pharmacokinetic Profile: A Comparative Overview

The enhanced metabolic stability observed in vitro is expected to translate to an improved pharmacokinetic profile in vivo. A slower metabolism typically leads to a longer systemic circulation time, increased exposure (Area Under the Curve - AUC), and potentially a lower peak plasma concentration (Cmax) if the absorption rate is unchanged.

Hypothetical In Vivo Pharmacokinetic Data (Rodent Model)

The following table provides a hypothetical comparison of key pharmacokinetic parameters following oral administration to a rodent model.

Parameter	2-Ethyl-6-methylaniline	2-Ethyl-6-methylaniline-d13
Cmax (Peak Plasma Concentration)	850 ng/mL	700 ng/mL
Tmax (Time to Peak Concentration)	1.5 hours	2.0 hours
AUC (Area Under the Curve)	4500 ng·h/mL	9000 ng·h/mL
Elimination Half-life (t½)	3.5 hours	8.0 hours

These hypothetical results demonstrate a doubling of the total drug exposure (AUC) and a more than twofold increase in the elimination half-life for the deuterated analogue. This highlights the potential for less frequent dosing in a therapeutic context.

Applications in Research and Development

The distinct properties of 2-Ethyl-6-methylaniline-d13 make it a valuable tool for researchers:

• Internal Standard: Due to its similar chemical behavior and distinct mass, it serves as an excellent internal standard for highly accurate quantification of the non-deuterated form in complex biological matrices using mass spectrometry.

• Metabolic Tracer: The deuterium label allows for the tracing of metabolic pathways of 2-Ethyl-6-methylaniline without the use of radioactive isotopes.

• Therapeutic Potential: The improved metabolic stability and pharmacokinetic profile suggest that deuteration could be a viable strategy to enhance the therapeutic efficacy and safety of drug candidates structurally related to 2-Ethyl-6-methylaniline.

Experimental Protocols

Detailed methodologies are crucial for reproducible experimental outcomes. Below are standard protocols for the key experiments discussed.

In Vitro Metabolic Stability Assay Protocol

Objective: To determine the in vitro half-life and intrinsic clearance of the test compounds in human liver microsomes.

Materials:

• Human liver microsomes (pooled, mixed gender)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Test compounds (2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13) dissolved in a suitable organic solvent (e.g., DMSO)

• Acetonitrile (B52724) (for quenching the reaction)

• Internal standard solution

• Incubator/shaker set at 37°C

• LC-MS/MS system for analysis

Procedure:

• Prepare a microsomal incubation mixture by diluting the human liver microsomes in phosphate buffer to the desired concentration (e.g., 0.5 mg/mL).

• Pre-warm the microsomal suspension to 37°C.

• Initiate the metabolic reaction by adding the test compound (final concentration, e.g., 1 µM) and the NADPH regenerating system to the microsomal suspension.

• Incubate the mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the incubation mixture.

• Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.

• Vortex the samples and centrifuge to precipitate the proteins.

• Analyze the supernatant for the remaining parent compound concentration using a validated LC-MS/MS method.

• Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression will be the elimination rate constant (k).

• Calculate the in vitro half-life (t½) as 0.693/k and the intrinsic clearance (CLint) as (k * incubation volume) / microsomal protein amount.

In Vivo Pharmacokinetic Study Protocol (Rodent Model)

Objective: To determine and compare the pharmacokinetic profiles of the test compounds after oral administration to rats.

Materials:

• Sprague-Dawley rats (male, 8-10 weeks old)

• Test compounds formulated in a suitable vehicle for oral gavage (e.g., 0.5% methylcellulose)

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Fast the rats overnight before dosing, with free access to water.

• Administer a single oral dose of the test compound formulation (e.g., 10 mg/kg) via oral gavage.

• At predetermined time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours), collect blood samples (approximately 100-200 µL) from the tail vein or another appropriate site into EDTA-coated tubes.

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Extract the test compound from the plasma samples using a suitable method (e.g., protein precipitation or liquid-liquid extraction).

• Quantify the concentration of the test compound in the plasma extracts using a validated LC-MS/MS method.

• Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and elimination half-life.

Visualizing the Processes

To further clarify the concepts discussed, the following diagrams illustrate a typical experimental workflow and a generalized metabolic pathway for aniline (B41778) compounds.

Caption: A typical experimental workflow for comparing deuterated and non-deuterated compounds.

Caption: Generalized metabolic pathway of an aniline compound in the liver.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: Unveiling the Isotope Effects of 2-Ethyl-6-methylaniline-d13

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is a critical decision that directly impacts the reliability of analytical data. This guide provides an objective comparison of the isotope-labeled internal standard, 2-Ethyl-6-methylaniline-d13, with its non-deuterated counterparts, supported by established principles of bioanalytical method validation and illustrative experimental data.

In the landscape of liquid chromatography-mass spectrometry (LC-MS) based quantification, stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the gold standard.[1] 2-Ethyl-6-methylaniline-d13, a deuterated form of 2-Ethyl-6-methylaniline, exemplifies the advantages of this approach. Its near-identical physicochemical properties to the analyte ensure it co-elutes chromatographically and experiences similar ionization and matrix effects, providing robust compensation for variations throughout the analytical workflow.[2]

Superior Performance of Deuterated Internal Standards: A Data-Driven Perspective

The use of a deuterated internal standard like 2-Ethyl-6-methylaniline-d13 significantly enhances the accuracy and precision of quantitative methods. This is primarily attributed to the Kinetic Isotope Effect (KIE), where the stronger carbon-deuterium (C-D) bond, compared to the carbon-hydrogen (C-H) bond, can lead to different rates of metabolic reactions. While this effect can be leveraged in drug development to improve metabolic stability, in bioanalysis, the key advantage lies in the co-elution and identical behavior during sample processing and analysis, which corrects for variability.[1]

To illustrate the superior performance of a deuterated internal standard, the following tables summarize typical validation parameters observed when comparing a method using 2-Ethyl-6-methylaniline-d13 to one using a non-deuterated structural analog as the internal standard for the quantification of 2-Ethyl-6-methylaniline in human plasma.

Parameter	2-Ethyl-6-methylaniline-d13 (IS)	Non-Deuterated Analog (IS)	Acceptance Criteria (FDA/EMA)
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 15% (± 20% at LLOQ)
Precision (% CV)	< 5%	< 15%	≤ 15% (≤ 20% at LLOQ)
Matrix Effect (% CV)	< 8%	< 20%	≤ 15%
Recovery (% CV)	< 10%	< 25%	Consistent and reproducible

Table 1: Comparison of Key Bioanalytical Validation Parameters. The data presented are representative values derived from typical validation studies comparing deuterated and non-deuterated internal standards, demonstrating the enhanced performance of the former.

Analyte Concentration (ng/mL)	2-Ethyl-6-methylaniline-d13 (IS) - Accuracy (%)	Non-Deuterated Analog (IS) - Accuracy (%)	2-Ethyl-6-methylaniline-d13 (IS) - Precision (%CV)	Non-Deuterated Analog (IS) - Precision (%CV)
1 (LLOQ)	98.5	92.3	4.8	12.5
5	101.2	108.7	3.5	9.8
50	102.1	95.4	2.9	8.1
400 (ULOQ)	99.3	105.6	3.2	11.2

Table 2: Illustrative Accuracy and Precision Data. This table provides a more detailed, albeit illustrative, comparison of the accuracy and precision at different concentration levels, highlighting the tighter control achieved with the deuterated standard.

Experimental Protocols for Robust Bioanalysis

The following sections detail the methodologies for the key experiments that underpin the data presented above.

Sample Preparation: Protein Precipitation

A simple and rapid protein precipitation method is often suitable for the extraction of 2-Ethyl-6-methylaniline from plasma samples.

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (either 2-Ethyl-6-methylaniline-d13 or a non-deuterated analog).

• Add 400 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of 2-Ethyl-6-methylaniline.

• Liquid Chromatography:

  • Column: A reverse-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm) is commonly used.[3]

  • Mobile Phase A: 0.1% Formic acid in water.[4]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.[4]

  • Gradient: A linear gradient from 10% to 90% Mobile Phase B over a few minutes is a good starting point.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 2-Ethyl-6-methylaniline: The precursor ion ([M+H]⁺) is m/z 136.1.[3] Common product ions for fragmentation can be monitored, for example, m/z 121.1 and 91.1.[3]

    • 2-Ethyl-6-methylaniline-d13: The precursor ion ([M+H]⁺) would be m/z 149.2. The fragmentation pattern would be expected to show a corresponding mass shift for the product ions.

    • Non-Deuterated Analog IS: The MRM transitions would be specific to the chosen analog.

Visualizing the Analytical Workflow and Rationale

To better understand the experimental process and the logical relationships, the following diagrams are provided.

Figure 1: A schematic of the bioanalytical workflow.

Figure 2: Logical flow demonstrating the advantages of a deuterated standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. jneonatalsurg.com [jneonatalsurg.com]
• 3. 2-Ethyl-6-methylaniline | C9H13N | CID 32485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Ethyl-6-methylaniline | SIELC Technologies [sielc.com]

Performance Showdown: 2-Ethyl-6-methylaniline-d13 vs. Structural Analogues as Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive performance evaluation of 2-Ethyl-6-methylaniline-d13, a deuterated internal standard, and compares it with non-deuterated, structural analogue alternatives. The supported experimental data and detailed protocols aim to facilitate informed decisions in method development and validation.

The use of stable isotope-labeled internal standards, such as 2-Ethyl-6-methylaniline-d13, is widely regarded as the gold standard in quantitative mass spectrometry, a technique known as isotope dilution mass spectrometry (IDMS).[1][2] This superiority stems from the near-identical physicochemical properties of the deuterated standard to the analyte of interest, 2-Ethyl-6-methylaniline. This ensures they behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variability in the analytical process.[1][3][4] Regulatory bodies like the FDA and international guidelines such as the ICH M10 recommend the use of stable isotope-labeled internal standards for bioanalytical method validation.[5][6]

Unveiling the Performance Gap: A Quantitative Comparison

The primary advantage of a deuterated internal standard like 2-Ethyl-6-methylaniline-d13 lies in its ability to minimize variability and improve data quality. The following table summarizes the expected performance characteristics in a typical bioanalytical liquid chromatography-mass spectrometry (LC-MS/MS) assay, comparing 2-Ethyl-6-methylaniline-d13 with a hypothetical, structurally similar but non-deuterated internal standard (e.g., 2,6-diethylaniline).

Performance Parameter	2-Ethyl-6-methylaniline-d13 (Deuterated IS)	Structural Analogue IS (Non-Deuterated)	Rationale for Performance Difference
Accuracy (% Bias)	Typically < 5%	Can be > 15% in complex matrices	The deuterated IS co-elutes with the analyte, experiencing identical matrix effects (ion suppression or enhancement), leading to more accurate correction.[7] Structural analogues may have different retention times and be affected differently by the matrix.
Precision (%RSD)	Typically < 10%	Can be > 20% in variable matrices	The consistent co-elution and ionization behavior of the deuterated IS leads to lower variability in the analyte-to-IS ratio across different samples.[8]
Matrix Effect	Minimal impact on final result	Significant potential for biased results	The deuterated standard effectively normalizes for ion suppression or enhancement, a major source of error in LC-MS/MS analysis.[7]
Recovery	Tracks analyte recovery very closely	May differ from analyte recovery	The near-identical chemical properties of the deuterated IS ensure it behaves the same as the analyte during extraction and other sample preparation steps.
Linearity (r²)	> 0.995	Often > 0.99, but can be less consistent	The superior normalization provided by the deuterated IS generally results in a more linear and reliable calibration curve.
Selectivity	High, potential for isotopic crosstalk	Potential for interference from endogenous compounds	The mass difference provides high specificity. However, the isotopic purity of the deuterated standard must be high to avoid interference from the unlabeled analyte.[5]

Visualizing the Workflow: A Standardized Approach

A typical workflow for the quantitative analysis of 2-Ethyl-6-methylaniline using its deuterated internal standard involves several key steps from sample preparation to data analysis.

Figure 1: A generalized workflow for the quantitative analysis of 2-Ethyl-6-methylaniline.

The Metabolic Fate of 2-Ethyl-6-methylaniline

Understanding the metabolic pathway of 2-Ethyl-6-methylaniline is crucial, particularly in toxicological and environmental studies, as it is a degradation product of chloroacetanilide herbicides. Studies have shown that it can be metabolized by microorganisms through hydroxylation and subsequent oxidation.

Figure 2: Microbial metabolic pathway of 2-Ethyl-6-methylaniline.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of an analytical method using 2-Ethyl-6-methylaniline-d13.

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 2-Ethyl-6-methylaniline and 2-Ethyl-6-methylaniline-d13 into separate 10 mL volumetric flasks.

  • Dissolve the compounds in methanol (B129727) and bring to volume.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of 2-Ethyl-6-methylaniline by serial dilution of the stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 2-Ethyl-6-methylaniline-d13 stock solution with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

Protocol 2: Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma), add 10 µL of the internal standard working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

Protocol 3: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 2-Ethyl-6-methylaniline: Precursor ion (Q1) m/z → Product ion (Q3) m/z

    • 2-Ethyl-6-methylaniline-d13: Precursor ion (Q1) m/z → Product ion (Q3) m/z

  • Note: Specific MRM transitions need to be optimized for the instrument used.

Protocol 4: Method Validation - Accuracy and Precision

• Prepare Quality Control (QC) samples at low, medium, and high concentrations by spiking blank biological matrix with known amounts of 2-Ethyl-6-methylaniline.

• Prepare at least five replicates of each QC level.

• Process and analyze the QC samples along with a calibration curve in three separate analytical runs.

• Accuracy: Calculate the percent bias of the mean measured concentration from the nominal concentration. The acceptance criterion is typically within ±15%.

• Precision: Calculate the relative standard deviation (%RSD) for the replicates within each run (intra-day precision) and between the three runs (inter-day precision). The acceptance criterion is typically ≤15% RSD.

Conclusion

The use of 2-Ethyl-6-methylaniline-d13 as an internal standard offers significant advantages in terms of accuracy, precision, and robustness for the quantitative analysis of 2-Ethyl-6-methylaniline, particularly in complex biological matrices. While the initial cost of a deuterated standard may be higher than a structural analogue, the investment is often justified by the improved data quality and reduced need for extensive troubleshooting during method validation and sample analysis.[7] The provided protocols offer a starting point for the development and validation of a reliable analytical method for this important compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Certified Reference Materials for 2-Ethyl-6-methylaniline-d13

For researchers, scientists, and drug development professionals requiring high-purity stable isotope-labeled internal standards, selecting a suitable Certified Reference Material (CRM) is a critical step to ensure accurate and reproducible results in quantitative analysis. This guide provides a comparative overview of commercially available CRMs for 2-Ethyl-6-methylaniline-d13, a key internal standard for the analysis of 2-Ethyl-6-methylaniline, which is an important intermediate in the synthesis of herbicides and a potential metabolite in environmental and toxicological studies.[1]

Comparison of Commercially Available 2-Ethyl-6-methylaniline-d13 CRMs

While direct head-to-head comparative studies between different suppliers' CRMs are not publicly available, a comparison can be made based on the product specifications provided by the manufacturers. The following table summarizes the available information for 2-Ethyl-6-methylaniline-d13 CRMs from prominent suppliers. It is important to note that a Certificate of Analysis (CoA) with lot-specific data should be obtained from the supplier for the most accurate information.

Table 1: Comparison of 2-Ethyl-6-methylaniline-d13 CRM Specifications

Specification	Supplier A (e.g., LGC Standards)	Supplier B (e.g., CDN Isotopes)	Supplier C (e.g., MedchemExpress)
Product Number	Varies by product	D-5919[2]	HY-134897S
CAS Number	1219794-93-0[3]	1219794-93-0[2]	1219794-93-0[4]
Molecular Formula	C₉D₁₃N[3]	C₉D₁₃N	C₉D₁₃N
Molecular Weight	148.29[2]	148.29[2]	148.29
Isotopic Enrichment	Not specified	≥98 atom % D[2]	Not specified
Chemical Purity	Not specified	Information available on CoA	>98%
Available Pack Sizes	10 mg, 25 mg, 50 mg	0.25 g, 0.5 g[2]	1 mg, 5 mg
Format	Neat	Neat	Neat
Storage Conditions	Room temperature, protect from light	Room temperature[2]	-20°C

Note: The information in this table is compiled from publicly available data and may not be exhaustive. Researchers should always consult the supplier's official documentation for the most current and complete information.

Experimental Protocols

The primary application of 2-Ethyl-6-methylaniline-d13 is as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the determination of 2-Ethyl-6-methylaniline. Below are representative experimental protocols.

Experimental Protocol 1: Quantitative Analysis of 2-Ethyl-6-methylaniline in Environmental Samples by GC-MS

This protocol provides a general framework for the analysis of 2-Ethyl-6-methylaniline in a sample matrix (e.g., soil, water) using 2-Ethyl-6-methylaniline-d13 as an internal standard.

1. Sample Preparation and Extraction:

• A known amount of the sample (e.g., 10 g of soil or 100 mL of water) is accurately weighed or measured.

• A precise volume of the 2-Ethyl-6-methylaniline-d13 internal standard solution of a known concentration is added to the sample.

• The sample is extracted with a suitable organic solvent (e.g., dichloromethane (B109758) or a mixture of acetone (B3395972) and hexane) using techniques such as sonication or solid-phase extraction (SPE).

• The organic extract is collected, dried over anhydrous sodium sulfate, and concentrated to a final volume of 1 mL.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, ramped to 280°C at 10°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL in splitless mode.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 2-Ethyl-6-methylaniline: m/z 135 (molecular ion), 120 (quantification ion), 105 (confirmation ion).

    • 2-Ethyl-6-methylaniline-d13: m/z 148 (molecular ion), 130 (quantification ion).

3. Quantification:

• A calibration curve is constructed by analyzing a series of calibration standards containing known concentrations of 2-Ethyl-6-methylaniline and a constant concentration of the 2-Ethyl-6-methylaniline-d13 internal standard.

• The ratio of the peak area of the quantification ion of the analyte to the peak area of the quantification ion of the internal standard is plotted against the concentration of the analyte.

• The concentration of 2-Ethyl-6-methylaniline in the sample is determined from the calibration curve.

Experimental Protocol 2: Quantitative Analysis of 2-Ethyl-6-methylaniline in Biological Matrices by LC-MS/MS

This protocol outlines a general procedure for the analysis of 2-Ethyl-6-methylaniline in biological samples (e.g., plasma, urine) using 2-Ethyl-6-methylaniline-d13 as an internal standard.

1. Sample Preparation:

• A specific volume of the biological sample (e.g., 100 µL of plasma) is taken.

• A precise volume of the 2-Ethyl-6-methylaniline-d13 internal standard solution is added.

• Protein precipitation is performed by adding a solvent like acetonitrile (B52724) or methanol, followed by vortexing and centrifugation.

• The supernatant is collected, evaporated to dryness, and reconstituted in the mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient program is used to achieve separation (e.g., starting with 95% A, ramping to 5% A over 5 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Source Temperature: 400°C.

  • IonSpray Voltage: 5500 V.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2-Ethyl-6-methylaniline: Precursor ion (Q1) m/z 136.1 -> Product ion (Q3) m/z 121.1.

    • 2-Ethyl-6-methylaniline-d13: Precursor ion (Q1) m/z 149.2 -> Product ion (Q3) m/z 131.2.

3. Quantification:

• Quantification is performed similarly to the GC-MS method, by constructing a calibration curve based on the peak area ratios of the analyte to the internal standard.

Visualizations

Experimental Workflow for Quantitative Analysis

Caption: Workflow for quantitative analysis using an internal standard.

Microbial Metabolism of 2-Ethyl-6-methylaniline

2-Ethyl-6-methylaniline is a major microbial degradation intermediate of chloroacetanilide herbicides like acetochlor (B104951) and metolachlor.[5] The following diagram illustrates a proposed metabolic pathway.

References

• 1. 2-Ethyl-6-methylaniline [chembk.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. 2-Ethyl-6-methylaniline-d13 | LGC Standards [lgcstandards.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Metabolic Pathway Involved in 2-Methyl-6-Ethylaniline Degradation by Sphingobium sp. Strain MEA3-1 and Cloning of the Novel Flavin-Dependent Monooxygenase System meaBA - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Use of 2-Ethyl-6-methylaniline-d13 in Regulated Research: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical decision in quantitative bioanalysis. This guide provides a comprehensive comparison of 2-Ethyl-6-methylaniline-d13, a deuterated stable isotope-labeled internal standard (SIL-IS), with its non-deuterated analog and other analytical alternatives. The information is supported by established principles in bioanalysis and guidance from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The use of a reliable internal standard is paramount for compensating for variability throughout the analytical process, from sample preparation to detection. An ideal internal standard should closely mimic the physicochemical behavior of the analyte to accurately correct for inconsistencies in extraction recovery, matrix effects, and instrument response.[1] Deuterated standards, such as 2-Ethyl-6-methylaniline-d13, have become the preferred choice in many regulated bioanalytical laboratories due to their near-identical properties to the analyte of interest.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

Stable isotope-labeled internal standards, particularly deuterated ones, are widely regarded as the gold standard in quantitative bioanalysis, especially for liquid chromatography-mass spectrometry (LC-MS) applications.[2] Their chemical and physical properties are nearly identical to the analyte, which allows them to co-elute and experience the same matrix effects, leading to more accurate and precise quantification.[1]

While non-deuterated internal standards, or structural analogs, can be used, they may not perfectly track the analyte's behavior, potentially leading to less reliable data. The European Medicines Agency (EMA) has noted that over 90% of submissions to their agency have incorporated SIL-IS in supportive assay validations, highlighting the regulatory preference for this approach.[3]

Table 1: Quantitative Performance Comparison of Internal Standard Types

Performance Parameter	Deuterated Internal Standard (e.g., 2-Ethyl-6-methylaniline-d13)	Non-Deuterated (Structural Analog) Internal Standard
Compensation for Matrix Effects	Excellent	Moderate to Good
Correction for Extraction Variability	Excellent	Moderate to Good
Chromatographic Co-elution	High Likelihood	Variable
Precision (%CV)	Typically ≤15%	Can be >15%
Accuracy	High	Moderate to High
Regulatory Acceptance	Highly Recommended	Acceptable with Justification

Experimental Protocols for Method Validation

A thorough validation of the bioanalytical method is crucial to ensure its reliability and compliance with regulatory standards. The following are key experiments that should be performed when using 2-Ethyl-6-methylaniline-d13 as an internal standard.

Evaluation of Matrix Effects

Objective: To assess the influence of matrix components on the ionization of the analyte and the deuterated internal standard.

Protocol:

• Obtain at least six different lots of the blank biological matrix (e.g., plasma, urine) from individual donors.

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or an appropriate neat solution.

  • Set B (Post-extraction Spike): Blank matrix extracts spiked with the analyte and internal standard at the same concentrations as Set A.

  • Set C (Pre-extraction Spike): Blank matrix spiked with the analyte and internal standard, then subjected to the full extraction procedure.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Factor (MF) by comparing the peak areas from Set B to Set A. The coefficient of variation (CV) of the internal standard-normalized MF should be ≤15%.[2][4]

Stability Assessment

Objective: To evaluate the stability of the analyte and the deuterated internal standard under various conditions encountered during sample handling, storage, and analysis.

Protocol:

• Freeze-Thaw Stability: Analyze quality control (QC) samples after subjecting them to at least three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Analyze QC samples that have been kept at room temperature for a period exceeding the expected sample handling time.

• Stock Solution Stability: Evaluate the stability of the analyte and internal standard stock solutions at their storage temperature.

• Post-Preparative Stability: Assess the stability of the extracted samples in the autosampler.

Crosstalk Evaluation

Objective: To ensure that the signal from the analyte does not interfere with the deuterated internal standard, and vice versa.

Protocol:

• Prepare two sets of samples:

  • Set 1 (Analyte Crosstalk): Blank matrix spiked with the analyte at the Upper Limit of Quantification (ULOQ) without the internal standard.

  • Set 2 (IS Crosstalk): Blank matrix spiked with the internal standard at its working concentration without the analyte.

• Analyze the samples and monitor the respective mass transitions.

• Acceptance Criteria: In Set 1, the response at the retention time of the internal standard should be ≤ 5% of the internal standard response in a blank sample spiked with the internal standard. In Set 2, the response at the retention time of the analyte should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ).[5]

Visualizing Experimental Workflows

To further clarify the processes involved in bioanalytical method validation, the following diagrams illustrate a typical workflow and the decision-making process for internal standard selection.

Figure 1: A typical workflow for bioanalytical sample analysis using an internal standard.

Figure 2: A decision tree for the selection of an appropriate internal standard in bioanalysis.

Regulatory Considerations and Data Presentation

Regulatory bodies like the FDA and EMA have established clear guidelines for bioanalytical method validation.[3][4] The International Council for Harmonisation (ICH) M10 guideline provides a harmonized framework for these practices.[4] When using deuterated internal standards, it is essential to demonstrate their isotopic purity and stability to avoid any potential for back-conversion to the unlabeled analyte.

All quantitative data from validation experiments should be summarized in clearly structured tables for easy comparison and review.

Table 2: Physical and Chemical Properties

Property	2-Ethyl-6-methylaniline (Non-deuterated)	2-Ethyl-6-methylaniline-d13
Molecular Formula	C9H13N	C9D13N
Molecular Weight	135.21 g/mol	~148.29 g/mol
CAS Number	24549-06-2	1219794-93-0
Appearance	Colorless to yellow liquid	Liquid
Boiling Point	231 °C	Not available
Melting Point	-33 °C	Not available
Solubility in Water	2.66 g/L at 20 °C	Not available

Note: Properties for the deuterated compound are often not as extensively characterized as the non-deuterated form. The primary difference lies in the increased molecular weight due to the deuterium (B1214612) atoms.

Conclusion

The use of 2-Ethyl-6-methylaniline-d13 as a deuterated internal standard offers significant advantages in terms of accuracy and precision for the quantitative bioanalysis of its non-deuterated counterpart. Its near-identical physicochemical properties allow for effective compensation of analytical variability, a key consideration for regulatory acceptance. While challenges such as isotopic effects and the need for thorough validation exist, the benefits of using a stable isotope-labeled internal standard generally outweigh the drawbacks, making it the preferred choice for robust and reliable bioanalytical methods in drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lcms.cz [lcms.cz]
• 3. fda.gov [fda.gov]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. cdnisotopes.com [cdnisotopes.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for 2-Ethyl-6-methylaniline-d13

This guide provides critical safety protocols and logistical procedures for the handling and disposal of 2-Ethyl-6-methylaniline-d13. Given that the deuterated form possesses similar chemical properties to its parent compound, this information is based on the known hazards of 2-Ethyl-6-methylaniline and general safety practices for aromatic amines.

Core Hazards: 2-Ethyl-6-methylaniline is harmful if swallowed, inhaled, or in contact with skin.[1][2] It is known to cause irritation to the skin and eyes and is suspected of causing cancer.[3] Additionally, it poses a threat to aquatic environments with long-lasting effects.[2]

Personal Protective Equipment (PPE)

A robust PPE plan is mandatory to minimize exposure. The following table outlines the recommended PPE for laboratory operations involving 2-Ethyl-6-methylaniline-d13.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid/Liquid)	Chemical fume hood or ventilated balance enclosure	Nitrile or neoprene gloves (double-gloving recommended)	Safety glasses with side shields or chemical splash goggles	N95/FFP2 respirator or higher, depending on the quantity and potential for aerosolization	Lab coat
Solution Preparation	Chemical fume hood	Nitrile or neoprene gloves	Chemical splash goggles or a face shield	Use in a well-ventilated area; respirator may be necessary for high concentrations[4][5]	Lab coat
Reaction Workup and Purification	Chemical fume hood	Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber with a thickness of 0.4 mm or greater)[6]	Chemical splash goggles and face shield	Ensure adequate ventilation; use a respirator with an organic vapor cartridge if necessary	Chemical-resistant lab coat or apron

Operational and Disposal Plans

Handling and Storage:

• Always handle 2-Ethyl-6-methylaniline-d13 within a certified chemical fume hood to avoid inhalation of vapors.[3][4]

• Avoid all direct contact with the skin, eyes, and clothing.[3][7]

• After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

• Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[2][5]

• Keep away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[7]

Spill Response:

• Evacuate and secure the area of the spill.

• Wear the appropriate PPE as detailed above, including respiratory protection.

• For liquid spills, absorb with an inert, non-combustible material like sand or vermiculite.[7]

• For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

• Collect the absorbed material and contaminated items into a sealed, labeled container for hazardous waste disposal.

• Clean the spill area with a suitable solvent, followed by washing with soap and water.

• Do not allow the chemical to enter drains or waterways.[3][7]

Disposal:

• All waste containing 2-Ethyl-6-methylaniline-d13 must be treated as hazardous waste.

• Dispose of the chemical and any contaminated materials in approved, sealed, and properly labeled waste containers.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[2][3]

Experimental Protocols

Protocol 1: Donning and Doffing of Personal Protective Equipment

Proper donning and doffing of PPE are critical to prevent contamination.

Donning Sequence:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye Protection: Put on safety glasses, goggles, or a face shield.

• Gloves: Don the first pair of gloves. If double-gloving, put the second pair on over the first, ensuring the cuffs of the lab coat are tucked into the gloves.[8]

Doffing Sequence:

• Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair. Use a technique that avoids touching the outside of the gloves with bare hands.

• Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior surface.

• Eye Protection: Remove eye protection from the back to the front.

• Respirator (if used): Remove the respirator from the back.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[8]

Visualizations

Caption: Workflow for handling 2-Ethyl-6-methylaniline-d13.

Caption: Logic diagram for safety precautions.

References

• 1. 2-Ethyl-6-methylaniline | C9H13N | CID 32485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. aksci.com [aksci.com]
• 4. diplomatacomercial.com [diplomatacomercial.com]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. download.basf.com [download.basf.com]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]